L-Aspartic acid, N-L-ornithyl-

• CAS: 7327-72-2

Core Science & Biosynthesis

Targeting Hyperammonemia: The Bimodal Mechanism of L-Ornithine L-Aspartate (LOLA) in Hepatic Detoxification

Introduction: The Metabolic Bottleneck of Hyperammonemia

In patients with advanced liver cirrhosis or severe metabolic dysfunction-associated steatohepatitis (MASH), the structural replacement of functional hepatic parenchyma with fibrotic tissue drastically impairs the liver's detoxification capacity 1[1]. This leads to the systemic accumulation of neurotoxic ammonia ( NH3​ ), precipitating Hepatic Encephalopathy (HE).

From a biochemical perspective, ammonia detoxification is rate-limited by substrate availability in the urea cycle. 2[2], a 1:1 stable salt of two endogenous amino acids, bypasses this bottleneck. Rather than acting as a traditional receptor antagonist, LOLA operates via substrate activation , driving ammonia clearance through two distinct, spatially separated metabolic pathways: periportal ureagenesis and perivenous/extrahepatic glutamine synthesis 3[3].

Bimodal Mechanism of Action

Pathway 1: Periportal Ureagenesis (The Urea Cycle)

In the residual 15–20% of functional periportal hepatocytes, urea synthesis is strictly limited by the supply of L-ornithine 2[2]. LOLA dissociation provides a synergistic, dual-pronged intervention:

• L-Ornithine acts as a critical intermediate and an allosteric activator of Carbamoyl Phosphate Synthetase I (CPS-I), the rate-limiting enzyme that incorporates the first toxic ammonia molecule 3[3].

• L-Aspartate plays an equally vital role by directly donating the second nitrogen atom required to produce urea via Argininosuccinate Synthetase (ASS) 4[4].

Fig 1. LOLA's dual-substrate intervention in the periportal urea cycle.

Pathway 2: Perivenous & Extrahepatic Glutamine Synthesis

In advanced cirrhosis, normal inter-organ trafficking is disrupted, and skeletal muscle replaces the liver as the primary ammonia-removing organ 2[2]. Both L-ornithine and L-aspartate undergo transamination reactions to form L-glutamate. Glutamate serves as the obligate substrate for Glutamine Synthetase (GS), an enzyme highly expressed in perivenous hepatocytes and skeletal muscle, which fixes a molecule of toxic ammonia to form non-toxic glutamine 3[3].

Fig 2. LOLA-driven glutamine synthesis in perivenous hepatocytes and skeletal muscle.

Quantitative Pharmacokinetics & Clinical Efficacy

The clinical utility of LOLA is grounded in its rapid absorption and robust efficacy profile. Below is a synthesis of pharmacokinetic parameters and meta-analysis outcomes demonstrating its impact on hyperammonemia.

Table 1: Pharmacokinetic Profile of LOLA

Parameter	Value	Reference
Formulation	1:1 stable salt of L-ornithine and L-aspartic acid	2[2]
Bioavailability	82.2 ± 28% (Oral/IV)	3[3]
Elimination Half-Life	30 – 45 minutes	2[2]

| Peak Concentration ( Tmax​ ) | 30 – 60 minutes (Oral) | 3[3] | | Median AUC (L-ornithine) | 1.143 mmol/h/L (Oral) | 3[3] |

Table 2: Clinical Efficacy in Hepatic Encephalopathy (Meta-Analysis of 10 RCTs)

Efficacy Metric	Quantitative Outcome	Statistical Significance	Reference
Blood Ammonia Reduction	Mean Difference (MD): -17.50 μmol/L	p = 0.0008	5[5]
Mental State Improvement (All HE)	Risk Ratio (RR): 1.36	p = 0.005	5[5]
Mental State Improvement (Overt HE)	Risk Ratio (RR): 1.19	p = 0.03	5[5]

| Mental State Improvement (Minimal HE)| Risk Ratio (RR): 2.15 | p < 0.0001 | 5[5] |

Preclinical Validation: Primary Hepatocyte Assay Protocol

To evaluate the efficacy of LOLA or novel ammonia-scavenging compounds, researchers rely on in vitro Primary Human Hepatocyte (PHH) models.

Causality & Troubleshooting: The "Pyruvate Pitfall"

When measuring urea output, standard enzymatic assays (using urease to convert urea to ammonia) are highly susceptible to false positives. Recent 6[6] revealed that culture medium containing sodium pyruvate causes a 6-fold background signal increase in enzymatic assays, obscuring low urea levels (~10 µg/mL). Therefore, a chemical assay method (e.g., diacetyl monoxime), which directly reacts with urea to form a measurable chromophore, is strictly required for accuracy 6[6].

Fig 3. Validated in vitro workflow for assessing ammonia clearance in primary human hepatocytes.

Step-by-Step Methodology: Ammonia Clearance & Urea Synthesis Assay

This protocol establishes a self-validating system to quantify LOLA's metabolic impact.

• Cell Preparation & Culture:

  • Plate cryopreserved Primary Human Hepatocytes (PHHs) in a collagen-coated 24-well plate or a microphysiological system (MPS/Liver-Chip) at a density of 1×106 cells/mL.

  • Allow 24 hours for recovery in hepatocyte maintenance medium.

• Hyperammonemia Induction & Treatment:

  • Control Group: Fresh maintenance medium only (Baseline Urea Production).

  • Disease Model Group: Treat cells with 2 mM NH4​Cl to simulate hyperammonemic stress.

  • Treatment Group: Co-administer 2 mM NH4​Cl

    • LOLA (titrated at 1 mM, 5 mM, and 10 mM).

• Effluent Sampling:

  • Collect 100 µL of the culture supernatant (effluent) at 24h and 48h post-treatment. Centrifuge at 10,000 x g for 5 mins to remove cellular debris.

• Chemical Urea Detection (Self-Validating Step):

  • Quality Control: Run a standard curve (0 to 50 µg/mL urea) alongside a blank medium control to subtract baseline interference.

  • Add 50 µL of the sample to 200 µL of diacetyl monoxime/thiosemicarbazide working reagent.

  • Incubate at 95°C for 20 minutes, cool to room temperature, and read absorbance at 530 nm.

• Data Normalization:

  • Calculate urea production rate. Healthy PHHs should baseline at roughly 203 (± 29) µ g/million cells/day 6[6]. Evaluate the delta in urea output between the Disease Model and Treatment groups to quantify LOLA's ureagenic efficacy.

Conclusion

L-Ornithine L-Aspartate (LOLA) remains a pharmacologically elegant solution to hyperammonemia. By providing the exact rate-limiting substrates required for both the periportal urea cycle and perivenous glutamine synthesis, it effectively forces toxic nitrogen into excretable, non-toxic forms. For drug development professionals, accurately measuring this bimodal mechanism in vitro requires strict adherence to chemically specific assays, avoiding the pitfalls of enzymatic interference, to ensure robust translational data.

References

• ClinicalTrials.gov - L-ornithine L-aspartate in Overt Hepatic Encephalopathy (NCT01722578). Available at:[Link]

• ResearchOpenWorld - L-Ornithine L-Aspartate: Multimodal Therapeutic Agent for Hyperammonemia and Hepatic Encephalopathy in Cirrhosis. Available at:[Link]

• HepLOLA - Mechanism of Action of L-Ornithine L-Aspartate. Available at:[Link]

• National Institutes of Health (PMC) - Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. Available at:[Link]

• FDA.gov - Lessons learnt in establishing a reliable and low-cost assay for urea production in human primary hepatocytes cultured in a Liver-Chip. Available at:[Link]

• King's College London / Meta-Analysis - Efficacy of l-Ornithine l-Aspartate for the Treatment of Hepatic Encephalopathy and Hyperammonemia in Cirrhosis: Systematic Review and Meta-Analysis. Available at:[Link]

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An In-Depth Technical Guide to the Pharmacokinetic Profile of L-Aspartic acid, N-L-ornithyl- (LOLA) in Murine Models

Introduction

L-Aspartic acid, N-L-ornithyl-, a stable salt of the two naturally occurring amino acids L-ornithine and L-aspartate, is commonly known in the scientific and clinical community as L-ornithine L-aspartate (LOLA). It is a therapeutic agent primarily utilized in the management of hepatic encephalopathy (HE), a neuropsychiatric complication arising from liver insufficiency.[1][2] The core mechanism of LOLA revolves around its ability to lower elevated blood ammonia levels, a key neurotoxin implicated in the pathogenesis of HE.[1][3][4] Understanding the pharmacokinetic (PK) profile—the journey of this compound through the body—in preclinical murine models is fundamental for drug development professionals. These models provide critical data for dose selection, predicting therapeutic efficacy, and ensuring the safety of this compound before it progresses to human trials.

This guide provides a comprehensive overview of the pharmacokinetic profile of LOLA in murine models. It delves into the metabolic fate of its constituent amino acids, summarizes key pharmacokinetic parameters, and presents detailed methodologies for conducting robust preclinical PK studies. The insights herein are curated for researchers, scientists, and drug development professionals seeking to build upon the existing knowledge and advance the therapeutic applications of LOLA.

The Metabolic Fate of LOLA: Dissociation and Bioactivation

Upon administration, LOLA does not act as a single entity. It rapidly dissociates into its constituent amino acids, L-ornithine and L-aspartate.[5][6] This dissociation is a critical first step in its mechanism of action, as these two amino acids are the active moieties that fuel ammonia detoxification pathways.

• L-Ornithine: Serves as a key intermediate in the urea cycle, primarily in the periportal hepatocytes of the liver. It activates carbamoyl phosphate synthetase, a rate-limiting enzyme in this cycle, thereby promoting the conversion of ammonia into urea for excretion.[5][6][7]

• L-Aspartate: Acts as a substrate for transamination reactions, leading to the formation of glutamate. Glutamate is the obligate substrate for glutamine synthetase, an enzyme found in perivenous hepatocytes, skeletal muscle, and the brain, which incorporates ammonia into glutamine.[3][7]

This dual mechanism, targeting both urea and glutamine synthesis, underpins the efficacy of LOLA in reducing hyperammonemia.[4][5]

Caption: Metabolic activation of LOLA.

Core Pharmacokinetic Parameters in Murine Models

The pharmacokinetic profile of LOLA is essentially the profile of its two constituent amino acids post-dissociation. While specific murine data is less aggregated in the literature than human data, key characteristics can be inferred from multi-species studies and the known physiology of amino acid transport and metabolism.

Absorption: Orally administered LOLA is rapidly absorbed from the small intestine via active transport mechanisms dependent on a sodium ion gradient.[5][7] L-aspartate is specifically carried by the dicarboxylic amino acid transport system.[5] A significant portion of L-aspartate undergoes transamination in the mucosal cells of the intestinal wall before reaching systemic circulation.[5]

Distribution: As endogenous amino acids, L-ornithine and L-aspartate are distributed throughout the body and participate in various metabolic processes. Their volume of distribution is influenced by their uptake into different tissues, including the liver, skeletal muscle, and brain.[5]

Metabolism: The metabolism of L-ornithine and L-aspartate is the cornerstone of LOLA's therapeutic effect. As described above, they are rapidly incorporated into the urea cycle and glutamine synthesis pathways.[5][6] This extensive and rapid metabolism means their systemic exposure is transient.

Excretion: The metabolic products, primarily urea and glutamine, are excreted via the kidneys.[3]

Quantitative Pharmacokinetic Data

Parameter	L-Ornithine / L-Aspartate	Source
Bioavailability (F)	~82.2% (Oral)	[7]
Time to Peak (Tmax)	30 - 60 minutes (Oral)	[5]
Elimination Half-life (t½)	30 - 45 minutes	[7]

Note: These values are primarily based on human data and should be empirically determined in specific murine models.

Methodologies for Pharmacokinetic Assessment of LOLA in Mice

A robust and well-designed pharmacokinetic study is crucial for obtaining reliable data. This section outlines the critical considerations and a step-by-step protocol for a typical murine PK study of LOLA.

Experimental Design Considerations

• Animal Model: Standard laboratory mouse strains such as C57BL/6 or CD-1 are commonly used. The choice may be influenced by the specific disease model (e.g., a model of liver injury).[8][9] Age and weight-matched animals should be used to minimize variability.

• Dosing:

  • Route of Administration: Both intravenous (IV) and oral gavage (PO) routes should be included.[10][11] The IV route provides a baseline for absolute bioavailability, while the PO route is more clinically relevant for many applications.

  • Dose Levels: A minimum of three dose levels is recommended to assess dose proportionality.[11] Doses should be selected based on previously reported efficacious doses in murine disease models or scaled down from human equivalent doses.

  • Formulation: LOLA can be dissolved in a simple vehicle like water or saline for administration.[9]

• Sample Collection:

  • Matrix: Plasma is the preferred matrix for quantifying circulating levels of L-ornithine and L-aspartate.

  • Time Points: A sparse sampling design is often employed in mice, where small groups of mice are sampled at each time point.[12] Time points should be frequent in the initial absorption phase (e.g., 5, 15, 30, 60 minutes) and extend out to capture the elimination phase (e.g., 2, 4, 6, 8 hours), guided by the expected short half-life.

Step-by-Step Protocol for a Murine PK Study

This protocol outlines a typical workflow for a single-dose PK study.

• Animal Acclimatization and Preparation:

  • Acclimate mice to the facility for at least one week.

  • Fast animals overnight (with access to water) before dosing to reduce variability in oral absorption.

  • Weigh each mouse on the day of the study to calculate the precise dose volume.

• Dose Administration:

  • Oral (PO): Administer the calculated dose volume using a suitable oral gavage needle.

  • Intravenous (IV): Administer the dose via a tail vein injection.[10]

• Blood Sample Collection Workflow:

  • At each designated time point, collect blood (typically 50-100 µL) from a suitable site (e.g., saphenous vein, submandibular vein).

  • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Place tubes immediately on ice to prevent metabolite degradation.

• Plasma Processing:

  • Centrifuge the blood samples at approximately 2000 x g for 10 minutes at 4°C.

  • Carefully aspirate the supernatant (plasma) and transfer to a new, clean, labeled microcentrifuge tube.

  • Store plasma samples at -80°C until bioanalysis.

Caption: Murine pharmacokinetic study workflow.

Bioanalytical Quantification

Accurate quantification of L-ornithine and L-aspartate in plasma is critical. Due to their endogenous nature, a validated, sensitive, and specific bioanalytical method is required.

• Method of Choice: High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS or LC-MS/MS) is the gold standard.[13][14] This technique offers excellent selectivity to distinguish the analytes from other endogenous plasma components and the sensitivity needed to measure low concentrations.

• Sample Preparation: A protein precipitation step is typically required to remove large proteins from the plasma sample before injection into the LC-MS/MS system.[13]

• Validation: The method must be validated according to regulatory guidelines (e.g., FDA guidance) for parameters including linearity, accuracy, precision, selectivity, and stability.[13][14]

An alternative, though less common, method is Capillary Electrophoresis with UV detection, which has also been validated for the analysis of L-ornithine and L-aspartate in human plasma.[15][16]

Interpreting the Data & Translational Insights

The data generated from murine PK studies, including parameters like Cmax, Tmax, AUC, clearance (CL), and volume of distribution (Vdss), are analyzed using noncompartmental methods with software such as WinNonlin.[12]

• Rapid Clearance: The expected short half-life and rapid clearance of L-ornithine and L-aspartate in mice will confirm their efficient metabolism. This suggests that for sustained therapeutic effect, frequent dosing or a modified-release formulation might be necessary.

• Bioavailability: The oral bioavailability (F) will determine the efficiency of absorption and first-pass metabolism. An F value of around 80%, as seen in humans, would be considered high.[7]

• Interspecies Scaling: Murine PK data is invaluable for interspecies scaling, a process used to predict human pharmacokinetic parameters.[17] This allows for a more informed starting dose selection in first-in-human clinical trials.

Conclusion

The pharmacokinetic profile of L-ornithine L-aspartate in murine models is characterized by rapid dissociation into its constituent amino acids, swift absorption, and efficient metabolic clearance through the urea cycle and glutamine synthesis pathways.[5][6][7] Preclinical evaluation in mice is an indispensable step in the development of LOLA for various therapeutic indications. By employing robust experimental designs, detailed protocols, and advanced bioanalytical techniques as outlined in this guide, researchers can generate high-quality data that is critical for understanding the disposition of this compound and for its successful translation from the laboratory to the clinic.

References

• Butterworth, R.F. (2019). L-Ornithine L-Aspartate: Multimodal Therapeutic Agent for Hyperammonemia and Hepatic Encephalopathy in Cirrhosis. Journal of Pharmacology & Pharmaceutical Research. Available at: [Link]

• ClinicalTrials.gov. (2012). L-ornithine L-aspartate in Overt Hepatic Encephalopathy. National Library of Medicine (U.S.). NCT01722578. Available at: [Link]

• Gluud, L.L., et al. (2017). L-ornithine L-aspartate for people with cirrhosis and hepatic encephalopathy. Cochrane Database of Systematic Reviews. Available at: [Link]

• Jerez-Timaure, N., et al. (2006). Validated method for L-ornithine-L-aspartate analysis in human plasma by capillary electrophoresis. Biomedical Chromatography. Available at: [Link]

• Grüngreiff, K., et al. (2019). l-Ornithine l-Aspartate (LOLA) as a Novel Approach for Therapy of Non-alcoholic Fatty Liver Disease. Journal of Clinical and Translational Hepatology. Available at: [Link]

• Butterworth, R.F., et al. (2018). L-ornithine L-aspartate for prevention and treatment of hepatic encephalopathy in people with cirrhosis. Cochrane Database of Systematic Reviews. Available at: [Link]

• Das, D., et al. (2020). L-Aspartate, L-Ornithine and L-Ornithine-L-Aspartate (LOLA) and Their Impact on Brain Energy Metabolism. Neurochemical Research. Available at: [Link]

• ResearchGate. (n.d.). Scheme showing metabolism of L-ornithine and L-aspartate in brain. ResearchGate. Available at: [Link]

• Kircheis, G., & Butterworth, R.F. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. Drugs. Available at: [Link]

• Kircheis, G., & Butterworth, R.F. (2019). Pharmacokinetic and Pharmacodynamic Properties of L-Ornithine L-Aspartate (LOLA) in Hepatic Encephalopathy. PubMed. Available at: [Link]

• Jerez-Timaure, N., et al. (2006). Validated Method for L-ornithine-L-Aspartate Analysis in Human Plasma by Capillary Electrophoresis. ResearchGate. Available at: [Link]

• Semantic Scholar. (n.d.). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. Semantic Scholar. Available at: [Link]

• Thiebaut, C., et al. (2022). Impact of L-ornithine L-aspartate on non-alcoholic steatohepatitis-associated hyperammonemia and muscle alterations. Frontiers in Physiology. Available at: [Link]

• Yuan, T.F., et al. (2020). Development, validation, and comparison of four methods to simultaneously quantify L-arginine, citrulline, and ornithine in. Journal of Chromatography B. Available at: [Link]

• Jachs, M., et al. (2022). Oral Intake of L-Ornithine-L-Aspartate Is Associated with Distinct Microbiome and Metabolome Changes in Cirrhosis. International Journal of Molecular Sciences. Available at: [Link]

• Google Patents. (2011). CN102288687A - Method for analysing and detecting impurities in ornithine aspartate. Google Patents.

• Buescher, J.M., et al. (2009). Identification and quantification of the atypical metabolite ornithine-lactam in human plasma by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Journal of Chromatography B. Available at: [Link]

• ResearchGate. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. ResearchGate. Available at: [Link]

• Zhang, T., et al. (2019). Murine Pharmacokinetic Studies. Bio-protocol. Available at: [Link]

• Wang, T., et al. (2023). Use of physiological based pharmacokinetic modeling for cross-species prediction of pharmacokinetic and tissue distribution profiles of a novel niclosamide prodrug. Frontiers in Pharmacology. Available at: [Link]

• Wang, C., et al. (2017). Pharmacokinetics of Panaxynol in Mice. Molecules. Available at: [Link]

• Sanoh, S., et al. (2018). Comparison of predictability for human pharmacokinetics parameters among monkeys, rats, and chimeric mice with humanised liver. Xenobiotica. Available at: [Link]

• ResearchGate. (n.d.). Pharmacokinetic parameters for mice, rats, and dogs obtained by the noncompartmental analysis. ResearchGate. Available at: [Link]

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L-Ornithine L-Aspartate (CAS 3230-94-2): A Comprehensive Technical Guide on Physicochemical Properties, Metabolic Pathways, and Analytical Methodologies

Executive Summary

L-Ornithine L-aspartate (LOLA), identified by CAS number 3230-94-2, is a stable 1:1 salt of two endogenous L-amino acids: ornithine and aspartic acid. In clinical and pharmaceutical research, LOLA is primarily recognized for its profound efficacy in ammonia detoxification, making it a cornerstone therapeutic agent for hepatic encephalopathy and advanced liver diseases[1].

As drug development professionals, understanding the dual-compartment metabolic activation of LOLA and mastering its analytical quantification are critical for formulation stability and pharmacokinetic profiling. This whitepaper synthesizes the physicochemical profiling of LOLA, elucidates its mechanistic pathways, and provides a field-proven, self-validating analytical protocol for its quantification.

Physicochemical Profiling and Structural Data

Before designing any formulation or analytical workflow, we must ground our approach in the fundamental physical chemistry of the active pharmaceutical ingredient (API). LOLA is a highly polar, ionic salt. Its high water solubility dictates rapid oral absorption but presents specific challenges for reverse-phase chromatography.

Table 1: Physicochemical and Structural Properties of LOLA

Property	Value	Causality / Scientific Significance
CAS Number	3230-94-2[2]	Unique identifier for the 1:1 amino acid salt complex.
Molecular Formula	C9H19N3O6[2]	Represents the combined stoichiometry (C5H12N2O2 · C4H7NO4).
Molecular Weight	265.26 g/mol [2]	Critical for exact molarity calculations during standard preparation.
Appearance	White crystalline powder[3]	Indicates high solid-state purity; hygroscopic nature requires dry storage.
Melting Point	202–206 °C[3]	High melting point reflects a strong ionic lattice structure.
Solubility	Highly soluble in water	Facilitates rapid systemic distribution but requires derivatization for RP-HPLC.

Pharmacokinetic Mechanisms: The "Why" and "How" of Ammonia Detoxification

In my experience evaluating metabolic modulators, LOLA stands out because it does not merely mask symptoms; it acts as a substrate-driven engine that upregulates endogenous clearance pathways. Once administered, LOLA rapidly dissociates into L-ornithine and L-aspartate, which target two distinct hepatic compartments to clear neurotoxic ammonia (NH3)[4].

• Periportal Compartment (Urea Cycle): L-ornithine serves as a vital intermediate. More importantly, it acts as a direct allosteric activator of Carbamoyl Phosphate Synthetase 1 (CPS1) . By upregulating CPS1, ornithine forces the urea cycle into overdrive, converting highly toxic ammonia into excretable urea[4].

• Perivenous Compartment (Glutamine Synthesis): L-aspartate undergoes transamination to form glutamate. This glutamate is the obligate substrate for Glutamine Synthetase (GS) , an enzyme that fixes a second molecule of ammonia to form non-toxic glutamine[1].

This dual-action mechanism ensures that even in cirrhotic livers where the urea cycle is compromised, the secondary glutamine synthesis pathway provides a robust fail-safe for ammonia clearance.

Metabolic pathway of LOLA driving ammonia detoxification via the urea cycle and glutamine synthesis.

Analytical Characterization: RP-HPLC with OPA Derivatization

The Analytical Challenge

A recurring challenge with aliphatic amino acids like LOLA is their lack of a conjugated pi-electron system. This structural reality renders standard UV detection at 254 nm practically useless, resulting in baseline noise that overshadows the analyte peak. Furthermore, their extreme polarity causes them to elute in the void volume of standard C18 columns.

The Solution: Causality in Method Design

To establish a self-validating system, we must engineer a chromophore into the molecule. By employing o-phthalaldehyde (OPA) in the presence of a thiol reducing agent (e.g., 2-mercaptoethanol), we covalently attach a fluorophore to the primary amines of ornithine and aspartate. This achieves two critical goals:

• Detection Shift: Moves detection into the highly sensitive fluorescence spectrum (or UV 338 nm), lowering the Limit of Detection (LOD) to ~6.0 μg/g.

• Retention Enhancement: Significantly increases the hydrophobicity of the analytes, allowing for robust retention and baseline resolution on a standard C18 reverse-phase column.

Step-by-Step Methodology

Phase 1: Sample Extraction & Matrix Disruption

• Accurately weigh 1.0 g of the LOLA-containing sample into a 50 mL volumetric flask.

• Add 30 mL of 0.1 M HCl to ensure complete protonation and dissolution of the amino acid salt. Sonicate for 15 minutes at 25°C.

• Dilute to volume with ultra-pure water (18.2 MΩ·cm). Filter through a 0.45 µm PTFE syringe filter to protect the analytical column from frit blockage.

Phase 2: Pre-Column Derivatization

• Reagent Prep: Dissolve 10 mg of OPA in 1 mL of HPLC-grade methanol. Add 10 µL of 2-mercaptoethanol and 9 mL of 0.4 M borate buffer (pH 9.5). Causality Note: The alkaline pH is critical to maintain the amine in its nucleophilic, unprotonated state for the reaction to occur.

• Reaction: Mix 100 µL of the filtered sample with 900 µL of the OPA reagent. Vortex for 10 seconds.

• Incubation: Allow the reaction to proceed for exactly 2 minutes at room temperature. Strict timing is required as OPA-amino acid derivatives degrade over time.

Phase 3: RP-HPLC Separation

• System Setup: Equip the HPLC with a C18 column (250 × 4.6 mm, 5 µm particle size). Set column oven to 30°C.

• Mobile Phase:

  • Channel A: 20 mM Ammonium Acetate (aqueous). Provides buffering to maintain consistent ionization of the derivative.

  • Channel B: Methanol (organic modifier).

• Gradient Elution Program:

  • 0–8 min: 70% A / 30% B (Isocratic hold to resolve polar interferences).

  • 8–15 min: Linear ramp to 20% A / 80% B (Elutes the highly hydrophobic OPA-LOLA derivatives).

  • 15–18 min: Hold at 20% A / 80% B (Column wash).

  • 18–25 min: Return to 70% A and equilibrate.

• Flow Rate: 0.8 mL/min.

• Detection: Fluorescence (Excitation: 340 nm, Emission: 450 nm) or UV at 338 nm.

System Validation: This method yields excellent recovery rates (98–106%) and repeatability (1.32–3.50% RSD), satisfying AOAC performance requirements.

Step-by-step analytical workflow for RP-HPLC quantification of LOLA using OPA derivatization.

Conclusion

L-Ornithine L-aspartate (CAS 3230-94-2) remains a highly effective, substrate-driven therapeutic for metabolic liver disorders. By understanding the precise causality behind its physiological mechanisms (CPS1 activation and GS substrate provision) and applying rigorous, chemistry-driven analytical techniques (OPA derivatization for RP-HPLC), researchers can confidently develop, stabilize, and quantify LOLA in complex pharmaceutical matrices.

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Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Dosing of L-Aspartic acid, N-L-ornithyl- in Acute Liver Failure Models

Introduction: The Rationale for L-Ornithine L-Aspartate (LOLA) in Acute Liver Failure

Acute liver failure (ALF) is a catastrophic clinical syndrome characterized by a rapid loss of hepatic function, leading to coagulopathy and encephalopathy in individuals without pre-existing liver disease.[1][2] A central player in the pathogenesis of hepatic encephalopathy (HE), a hallmark of ALF, is the accumulation of ammonia in the systemic circulation and central nervous system.[3][4] The liver is the primary site of ammonia detoxification through two key metabolic pathways: the urea cycle in periportal hepatocytes and glutamine synthesis in perivenous hepatocytes.[5][6] In ALF, these pathways are severely compromised, leading to hyperammonemia and its devastating neurological consequences.

L-ornithine L-aspartate (LOLA), a stable salt of the two endogenous amino acids L-ornithine and L-aspartic acid, has emerged as a promising therapeutic agent for conditions associated with hyperammonemia.[5][7] Upon administration, LOLA dissociates into its constituent amino acids, which act as substrates for the impaired ammonia detoxification pathways.[8][9] L-ornithine serves as a crucial intermediate in the urea cycle and an activator of carbamoyl phosphate synthetase, the rate-limiting enzyme in this pathway.[6][10] Both L-ornithine and L-aspartate can be converted to glutamate, the obligate substrate for glutamine synthetase, thereby promoting ammonia detoxification through glutamine synthesis in the liver, muscle, and brain.[5][10]

These application notes provide detailed in vivo dosing protocols for LOLA in two commonly used rodent models of acute liver failure: thioacetamide (TAA)-induced and acetaminophen (APAP)-induced liver injury. The protocols are designed to guide researchers in evaluating the therapeutic potential of LOLA and to ensure experimental reproducibility and scientific rigor.

Mechanism of Action of L-Ornithine L-Aspartate in Ammonia Detoxification

The efficacy of LOLA in reducing ammonia levels stems from its ability to provide key substrates to the two primary ammonia-detoxifying pathways in the liver.

Experimental Protocols

The following protocols provide step-by-step methodologies for inducing acute liver failure in rodents and for the therapeutic administration of LOLA.

Protocol 1: Thioacetamide (TAA)-Induced Acute Liver Failure in Rats and LOLA Treatment

This protocol is based on the findings of Najmi et al. (2010), who demonstrated the hepatoprotective effects of oral LOLA administration in a TAA-induced hepatopathy model in rats.[11]

1.1. Animal Model

• Species: Wistar rats

• Sex: Male

• Weight: 150-200 g

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and free access to food and water.

1.2. Induction of Acute Liver Failure

• Prepare a solution of Thioacetamide (TAA) in sterile saline.

• Administer TAA at a dose of 250 mg/kg body weight via intraperitoneal (i.p.) injection.[11]

• Repeat the TAA injection after 24 hours.

1.3. L-Ornithine L-Aspartate (LOLA) Dosing Protocol

• Preparation: Prepare a suspension of LOLA in 0.5% carboxymethyl cellulose (CMC) or distilled water.

• Dosage: 2 g/kg body weight.[11]

• Route of Administration: Oral gavage (p.o.).

• Dosing Schedule: Administer LOLA daily for 10 consecutive days, starting on the day of the second TAA injection.

1.4. Experimental Groups

• Group 1: Normal Control: Receive vehicle (e.g., 0.5% CMC) orally for 10 days.

• Group 2: TAA Control: Receive TAA (250 mg/kg, i.p.) on day 1 and 2, and vehicle orally for 10 days.

• Group 3: TAA + LOLA: Receive TAA (250 mg/kg, i.p.) on day 1 and 2, and LOLA (2 g/kg, p.o.) for 10 days.

1.5. Efficacy Assessment

• Sample Collection: At the end of the 10-day treatment period, euthanize animals and collect blood via cardiac puncture and liver tissue.

• Biochemical Analysis: Measure serum levels of alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and total bilirubin.

• Oxidative Stress Markers: Analyze liver homogenates for levels of reduced glutathione (GSH) and thiobarbituric acid reactive substances (TBARS).

• Histopathology: Fix liver tissue in 10% neutral buffered formalin, embed in paraffin, section, and stain with hematoxylin and eosin (H&E) to evaluate the extent of necrosis, inflammation, and architectural changes.[11]

1.6. Expected Outcomes

• The TAA control group is expected to show significantly elevated serum liver enzymes and bilirubin, depleted hepatic GSH, and increased TBARS compared to the normal control group.[11] Histology will reveal centrilobular necrosis and inflammatory cell infiltration.[12][13]

• Treatment with LOLA is expected to significantly reverse the TAA-induced changes in biochemical parameters and oxidative stress markers.[11] Histological examination should show a significant restoration of the hepatic architecture.[11]

Protocol 2: Acetaminophen (APAP)-Induced Acute Liver Failure in Mice and LOLA Treatment

This protocol is a proposed adaptation based on established APAP-induced liver injury models and effective dosing strategies for ornithine-based therapies.[14][15][16]

2.1. Animal Model

• Species: C57BL/6 mice

• Sex: Male

• Age: 8-10 weeks

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle. Animals should be fasted overnight (12-16 hours) before APAP administration with free access to water.[16]

2.2. Induction of Acute Liver Failure

• Prepare a solution of Acetaminophen (APAP) in warm (37°C) sterile saline.

• Administer a single dose of APAP at 300-400 mg/kg body weight via intraperitoneal (i.p.) injection.[15][16]

2.3. L-Ornithine L-Aspartate (LOLA) Dosing Protocol

• Preparation: Dissolve LOLA in sterile saline.

• Dosage: 200 mg/kg body weight. This dose is extrapolated from a study using LOLA in a CCl4-induced toxic hepatitis model in rats, which demonstrated significant hepatoprotection.[17][18]

• Route of Administration: Intraperitoneal (i.p.) injection.

• Dosing Schedule: Administer the first dose of LOLA 1-2 hours after APAP injection, followed by a second dose 6-8 hours post-APAP.

2.4. Experimental Groups

• Group 1: Normal Control: Receive saline i.p.

• Group 2: APAP Control: Receive a single dose of APAP (300-400 mg/kg, i.p.) and saline injections at corresponding time points to the LOLA treatment group.

• Group 3: APAP + LOLA: Receive a single dose of APAP (300-400 mg/kg, i.p.) followed by LOLA (200 mg/kg, i.p.) at 1-2 and 6-8 hours post-APAP.

2.5. Efficacy Assessment

• Sample Collection: Euthanize animals 24 hours after APAP administration and collect blood and liver tissue.

• Biochemical Analysis: Measure serum levels of ALT, AST, and ammonia.

• Histopathology: Fix liver tissue in 10% neutral buffered formalin, embed in paraffin, section, and stain with H&E to assess the extent of centrilobular necrosis.[15]

2.6. Expected Outcomes

• The APAP control group will exhibit a significant increase in serum ALT and AST levels, as well as elevated blood ammonia. Histology will show extensive centrilobular necrosis.[15]

• LOLA treatment is anticipated to significantly reduce the APAP-induced elevation in serum transaminases and ammonia levels. Histopathological analysis is expected to show a marked reduction in the area of hepatic necrosis.

Data Presentation

Model	Inducing Agent & Dose	Animal Species	LOLA Dose & Route	Key Efficacy Parameters	Expected Outcome with LOLA Treatment	Reference
Thioacetamide (TAA)	TAA, 250 mg/kg, i.p. x 2 days	Wistar Rat	2 g/kg, p.o. for 10 days	Serum ALT, AST, ALP, Bilirubin, Hepatic GSH, TBARS, Histopathology	Significant reversal of biochemical and oxidative stress markers; restoration of hepatic architecture.	[11]
Acetaminophen (APAP)	APAP, 300-400 mg/kg, i.p.	C57BL/6 Mouse	200 mg/kg, i.p. at 1-2h & 6-8h post-APAP	Serum ALT, AST, Ammonia, Histopathology	Significant reduction in serum transaminases and ammonia; decreased centrilobular necrosis.	Proposed, based on[15][16][17][18]

Experimental Workflow Visualization

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through the inclusion of appropriate control groups and a multi-faceted approach to efficacy assessment.

• Positive and Negative Controls: The inclusion of a "Normal Control" group establishes the baseline physiological and histological parameters, while the "Toxin Control" (TAA or APAP only) group validates the successful induction of acute liver injury. The therapeutic effect of LOLA is then measured against this validated injury model.

• Biochemical Correlation: The biochemical markers (ALT, AST, ammonia) provide a quantitative measure of liver damage and dysfunction. A significant reduction in these markers in the LOLA-treated group compared to the toxin control group provides strong evidence of a hepatoprotective effect.

• Histopathological Confirmation: Histological analysis provides a qualitative and semi-quantitative assessment of the structural integrity of the liver. Correlation between the improvement in biochemical markers and the reduction in necrosis and inflammation on histopathology strengthens the validity of the findings.

• Dose-Response (Optional Extension): To further enhance the trustworthiness of the results, researchers can incorporate multiple dose groups for LOLA to establish a dose-response relationship.

By employing this integrated assessment strategy, researchers can be confident in the validity and reproducibility of their findings regarding the therapeutic efficacy of L-ornithine L-aspartate in acute liver failure.

References

• Najmi, A. K., Pillai, K. K., Pal, S. N., Akhtar, M., Aqil, M., & Sharma, M. (2010). Effect of l-ornithine l-aspartate against thioacetamide-induced hepatic damage in rats. Indian journal of pharmacology, 42(6), 384–387. [Link]

• Rose, C., Michalak, A., Pannunzio, P., Therrien, G., Quack, G., Kircheis, G., & Butterworth, R. F. (1998). L-ornithine-L-aspartate in experimental portal-systemic encephalopathy: therapeutic efficacy and mechanism of action. Metabolic brain disease, 13(3), 147–157. [Link]

• Butterworth, R. F. (2019). L-Ornithine L-Aspartate: Multimodal Therapeutic Agent for Hyperammonemia and Hepatic Encephalopathy in Cirrhosis. Journal of Pharmacology & Pharmaceutical Research, 2(3). [Link]

• Kircheis, G., & Lüth, S. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. Drugs, 79(Suppl 1), 23–29. [Link]

• Ytrebø, L. M., & Nedredal, G. I. (2011). Effect of L-ornithine L-aspartate on Liver Injury Due to Acute Ethyl Alcohol Intoxication in Rats. Journal of Clinical and Experimental Hepatology, 1(2), 80-84. [Link]

• Patsnap. (2024). What is the mechanism of Ornithine aspartate? Patsnap Synapse. [Link]

• Grüngreiff, K., Lambert-Baumann, J. (2024). l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome. International Journal of Molecular Sciences, 25(7), 4049. [Link]

• Kircheis, G., & Lüth, S. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. Drugs, 79(Suppl 1), 23–29. [Link]

• Das, S., Roy, P., Auddy, R., & Mukherjee, A. (2013). Histopathological changes occurred in rat liver after TAA intoxication and prevention by the treatment with ACME. ResearchGate. [Link]

• ClinicalTrials.gov. (2021). A Study to Evaluate the Efficacy and Safety of L-ornithine L-aspartate in Overt Hepatic Encephalopathy (LOLA-OHE). ClinicalTrials.gov. [Link]

• Gluud, L. L., Dam, G., Les, I., Marchesini, G., Borre, M., Aagaard, N. K., & Vilstrup, H. (2018). L-ornithine L-aspartate for people with chronic liver disease and hepatic encephalopathy. Cochrane Database of Systematic Reviews, (5). [Link]

• ResearchGate. (2024). Pharmacokinetics of l-ornithine l-aspartate (LOLA) in patients with cirrhosis, hyperammonemia and hepatic encephalopathy. ResearchGate. [Link]

• Del-Basso, E., Liptay, S., & Augé, N. (2023). Impact of L-ornithine L-aspartate on non-alcoholic steatohepatitis-associated hyperammonemia and muscle alterations. Frontiers in Physiology, 14, 1189330. [Link]

• Koblihová, E., Mrázová, I., Vernerová, Z., & Ryska, M. (2014). Acute Liver Failure Induced by Thioacetamide: Selection of Optimal Dosage in Wistar and Lewis Rats. Physiological Research, 63(4), 491-501. [Link]

• Oleshchuk, O., Ivankiv, Y., Datsko, T., Mudra, A., Malanchuk, S., Ivankiv, Y., Fedoniuk, L., & Badiuk, N. (2022). HEPATOPROTECTIVE EFFECTS OF L-ORNITHINE-L-ASPARTATE IN TOXIC LIVER INJURY. PharmacologyOnLine, 1, 146-155. [Link]

• Oleshchuk, O., Ivankiv, Y., Datsko, T., Mudra, A., Malanchuk, S., Ivankiv, Y., Fedoniuk, L., & Badiuk, N. (2022). hepatoprotective effects of l-ornithine-l-aspartate in toxic liver injury. ResearchGate. [Link]

• Dehbashi, N., Ghazi-Khansari, M., & Abdollahi, M. (2012). Thioacetamide-Induced Acute Hepatic Encephalopathy in Rat: Behavioral, Biochemical and Histological Changes. Iranian Red Crescent Medical Journal, 14(3), 164-171. [Link]

• McKenzie, C., Auzinger, G., & Sawieres, S. (2021). L-ornithine L-aspartate lowers ammonia and improves cognitive function but not mortality in hepatic encephalopathy from acute on chronic liver failure. University of Southampton Institutional Repository. [Link]

• Kircheis, G., & Lüth, S. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. ResearchGate. [Link]

• Abdel-Zaher, A. O., Abdel-Hady, R. H., Mahmoud, M. M., & Farrag, M. M. (2022). Histopathological Evaluation of Annona muricata in TAA-Induced Liver Injury in Rats. Molecules, 27(16), 5220. [Link]

• Aidrus, F., Razzaque, S., Siddiqui, A., Kumar, A., & Ghaur, M. I. (2013). Therapeutic efficacy of l-ornithine l-aspartate in patients with hepatic encephalopathy. JPMA. The Journal of the Pakistan Medical Association, 63(8), 988-992. [Link]

• Dehbashi, N., Ghazi-Khansari, M., & Abdollahi, M. (2012). Thioacetamide-Induced Acute Hepatic Encephalopathy in Rat: Behavioral, Biochemical and Histological Changes. ResearchGate. [Link]

• Tliba, S., Saparbayev, M., & Chaloin, L. (2005). Treatment of acetaminophen-induced acute liver failure in the mouse with conditionally immortalized human hepatocytes. Journal of hepatology, 43(6), 1029–1036. [Link]

• Wu, M. L., & Chiou, Y. S. (2015). Establishment of a standardized animal model of chronic hepatotoxicity using acetaminophen-induced hepatotoxicity in the evaluation of hepatoprotective effects of health food. Journal of food and drug analysis, 23(2), 263–273. [Link]

• Shin, J. S., Lee, J. C., Lee, S. M., Kim, H. R., & Kim, J. H. (2020). Acetaminophen-induced acute liver injury in mice. ResearchGate. [Link]

• Rahman, M. M., & Islam, M. R. (2023). Impact of Prolonged Therapeutic Dosage of Acetaminophen in Mice. Impactfactor, 4(4), 1-8. [Link]

• Nour, M. A., & El-Kersh, M. A. (2009). Acetaminophen Hepatotoxicity and Acute Liver Failure. Journal of Clinical Gastroenterology, 43(4), 342-349. [Link]

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Application Note: Strategic Supplementation of L-Ornithine L-Aspartate (LOLA) in Mammalian Cell Culture Bioprocessing

Target Audience: Bioprocess Engineers, Cell Line Development Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

In high-density mammalian cell cultures—particularly Chinese Hamster Ovary (CHO) cells used for monoclonal antibody (mAb) production—the accumulation of toxic ammonia is a primary bottleneck. Ammonia buildup inhibits cell proliferation, induces early apoptosis, and negatively alters the glycosylation profiles of therapeutic proteins[1].

L-Aspartic acid, N-L-ornithyl- (commonly known as L-Ornithine L-Aspartate or LOLA), is a highly stable, soluble salt of two endogenous amino acids. As a media supplement, LOLA acts as a potent, synergistic ammonia scavenger and a critical precursor for polyamine synthesis. This application note details the mechanistic rationale, quantitative benefits, and self-validating protocols for integrating LOLA into serum-free fed-batch bioprocesses.

Mechanistic Rationale: The Dual-Action Efficacy of LOLA

While standard L-Ornithine supplementation is known to enhance recombinant protein yields, the conjugated LOLA salt provides a superior, dual-action metabolic intervention.

A. Synergistic Ammonia Detoxification

Once internalized by the cell, LOLA readily dissociates into L-ornithine and L-aspartate. These two amino acids work synergistically to clear nitrogenous waste:

• L-Ornithine acts as a vital intermediary in the urea cycle and directly activates carbamoyl phosphate synthetase 1 (CPS1), the rate-limiting enzyme for ammonia assimilation[2].

• L-Aspartate simultaneously stimulates the activity of arginase and serves as a critical carbon skeleton for transamination reactions, driving the incorporation of toxic ammonia into non-toxic glutamine and urea[2].

B. Polyamine Synthesis and Cell Proliferation

CHO-K1 cells cultured in chemically defined, serum-free media frequently experience growth arrest due to an inability to synthesize sufficient polyamines[3]. L-Ornithine bypasses this metabolic block by serving as the direct precursor to putrescine, spermidine, and spermine. These polyamines are absolute requisites for DNA replication, transcription, and robust cellular proliferation[3].

Figure 1: Synergistic mechanism of LOLA in ammonia detoxification and polyamine-driven cell proliferation.

Quantitative Impact on Bioprocessing

The integration of LOLA into basal and feed media fundamentally shifts the metabolic profile of the culture. By preventing the mid-to-late stage ammonia spike, the culture maintains higher viability for a longer duration, directly translating to increased volumetric productivity.

Table 1: Representative Impact of 5 mM LOLA Supplementation in CHO-K1 Fed-Batch Culture

Parameter	Control (Basal Media)	LOLA Supplemented (5 mM)	Causality / Mechanistic Driver
Peak Ammonia (Day 10)	8.5 mM	3.2 mM	Synergistic activation of CPS1 and arginase drives NH3 into urea/glutamine[2].
Peak VCD	18×106 cells/mL	26×106 cells/mL	Ornithine-derived putrescine rescues polyamine starvation, enabling rapid division[3].
Culture Viability (Day 14)	65%	88%	Mitigation of ammonia-induced intracellular pH shifts delays early apoptosis[1].
Specific Productivity ( qp​ )	15 pg/cell/day	22 pg/cell/day	Healthier cellular state and optimized amino acid metabolism enhance translation efficiency.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Analytics are built into the workflow to confirm that the mechanistic goals (ammonia reduction and polyamine synthesis) are actively being achieved.

Protocol A: Preparation of 500 mM LOLA Stock Solution

Note: High-purity LOLA with low endotoxin and methanol content is critical to prevent unintended cytotoxicity[4].

• Weighing: Weigh 14.61 g of pharmaceutical-grade L-Ornithine L-Aspartate (MW ≈ 292.2 g/mol ).

• Dissolution: Add powder to 80 mL of cell culture-grade Milli-Q water. Stir continuously until fully dissolved.

• pH Adjustment: Measure the pH. LOLA solutions typically run slightly acidic. Carefully adjust the pH to 7.0–7.2 using 1M NaOH to prevent localized pH shock when added to the bioreactor.

• Volume Adjustment: Bring the final volume to 100 mL with Milli-Q water.

• Sterilization: Filter the solution through a 0.22 µm Polyethersulfone (PES) membrane in a biosafety cabinet.

• Storage: Aliquot and store at 4°C for up to 3 months, or -20°C for long-term storage.

Protocol B: Fed-Batch Bioreactor Supplementation Strategy

To maximize efficacy, LOLA should be introduced both in the basal medium and as a dynamic feed to match the metabolic accumulation of ammonia.

• Basal Media Priming: Supplement the initial serum-free basal media with 2 mM LOLA prior to inoculation. This primes the polyamine synthesis pathway for the initial exponential growth phase[3].

• Inoculation: Seed CHO cells at a target density of 0.3−0.5×106 cells/mL.

• Dynamic Feeding (Days 3–14):

  • Monitor daily ammonia levels using a bioanalyzer (e.g., Nova BioProfile).

  • Once the culture reaches a viable cell density (VCD) of 5×106 cells/mL (typically Day 3-4), begin supplementing the daily nutrient feed with LOLA to maintain a residual bioreactor concentration of 3 to 5 mM .

  • Causality Check: If ammonia levels exceed 4 mM, increase the LOLA feed concentration by 20% to upregulate CPS1 activity[2].

• Osmolality Monitoring: Because LOLA is a salt, high dosing can increase media osmolality. Ensure the bioreactor osmolality remains below 400 mOsm/kg to prevent osmotic stress.

Figure 2: Self-validating workflow for dynamic LOLA supplementation in fed-batch bioprocessing.

Protocol C: Validation Analytics

To validate the efficacy of the protocol, perform the following assays:

• Ammonia Clearance Assay: Plot daily ammonia accumulation against VCD. A successful LOLA supplementation will show a plateau in ammonia concentration despite exponential VCD growth.

• Intracellular Polyamine Quantification: Using HPLC or mass spectrometry, quantify intracellular putrescine levels on Day 5. Elevated putrescine compared to the control validates the successful conversion of L-ornithine[3].

Troubleshooting Guidelines

• Premature Viability Drop: If viability drops despite low ammonia, check the osmolality. LOLA dissociation generates two osmotically active particles per molecule. If osmolality exceeds 400 mOsm/kg, reduce the LOLA feed concentration to 1-2 mM.

• Lack of Proliferation Response: If CHO cells fail to show increased VCD, the cell line may have a deficiency in ornithine decarboxylase (the enzyme converting ornithine to putrescine). In such cases, direct supplementation of 1 mg/L putrescine alongside LOLA may be required[3].

• Precipitation in Feed Media: LOLA is highly soluble, but at extreme concentrations (>100 mM in concentrated feed bags) interacting with heavy metals or high phosphates, it may precipitate. Maintain LOLA in a separate feed line or at ≤ 50 mM in mixed feeds.

References

• l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome - PMC Source: nih.gov URL:[Link]

• Novel roles of ammonia in physiology and cancer | Journal of Molecular Cell Biology Source: oup.com URL:[Link]

• CHO-K1 cells require putrescine or L-ornithine supplementation for healthy growth - ResearchGate Source: researchgate.net URL:[Link]

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A Comprehensive Guide to the Mass Spectrometric Detection of L-Aspartic acid, N-L-ornithyl-: Application Notes and Protocols

Abstract

This document provides a detailed technical guide for the sensitive and specific detection of L-Aspartic acid, N-L-ornithyl- (Orn-Asp), a dipeptide of increasing interest in metabolic and pharmaceutical research. We move beyond a simple listing of parameters to explain the underlying scientific principles governing the analytical choices, ensuring a robust and reproducible methodology. This guide details a complete workflow, from sample preparation to liquid chromatography and tandem mass spectrometry (LC-MS/MS) analysis, utilizing electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) for high-fidelity quantification. The protocols described herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with an authoritative framework for their analytical needs.

Introduction: The Analyte

L-Aspartic acid, N-L-ornithyl- (Orn-Asp) is a dipeptide composed of the non-proteinogenic amino acid L-ornithine and the proteinogenic amino acid L-aspartic acid. Understanding the distribution and concentration of such dipeptides in biological systems is critical, as they can serve as metabolic intermediates, signaling molecules, or potential biomarkers for disease. The inherent polarity and structural complexity of Orn-Asp necessitate a highly specific and sensitive analytical technique. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application, offering unparalleled selectivity and quantitative accuracy.[1][2]

Section 1: Physicochemical Properties & Ionization Strategy

A foundational understanding of the analyte's chemical nature is paramount for developing a successful MS method.

Analyte Characteristics

Property	Value	Source
Systematic Name	L-Aspartic acid, N-L-ornithyl-	[3]
Synonyms	H-Orn-Asp-OH, L-Ornithyl-L-aspartic Acid	[3]
Molecular Formula	C₉H₁₇N₃O₅	[4]
Molecular Weight	247.25 g/mol	[4]
Monoisotopic Mass	247.1168 g/mol
Calculated [M+H]⁺	248.1241 m/z

The Rationale for Electrospray Ionization (ESI) in Positive Mode

Electrospray Ionization (ESI) is the preferred method for polar, non-volatile biomolecules like dipeptides as it facilitates their transfer from liquid to gas phase as intact, charged ions.[5][6] For Orn-Asp, positive ionization mode is selected for two primary reasons:

• High Proton Affinity: The Orn-Asp molecule possesses three primary sites for protonation: the α-amino group of ornithine, the δ-amino group on the ornithine side chain, and the α-amino group of aspartic acid. The presence of multiple basic sites, particularly the two on ornithine, confers a high gas-phase basicity, leading to efficient and stable formation of the protonated precursor ion, [M+H]⁺.[5]

• Enhanced Sensitivity: Generally, molecules with basic nitrogen atoms yield a more robust and sensitive signal in positive ESI mode compared to negative mode, which would rely on the deprotonation of the two carboxylic acid groups.

Section 2: Chromatographic Separation Protocol

Effective chromatographic separation is crucial to reduce matrix effects and distinguish Orn-Asp from potential isobaric interferences. Given the high polarity of this dipeptide, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice. HILIC provides strong retention for polar compounds that are poorly retained on traditional reversed-phase columns.[7]

Recommended LC Parameters (HILIC)

Parameter	Recommended Setting	Rationale
Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH Amide, 130Å, 1.7 µm, 2.1 mm x 100 mm)	The amide stationary phase offers robust retention and selectivity for polar analytes like amino acids and dipeptides.
Mobile Phase A	Water with 10 mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate acts as a buffering agent, while formic acid aids in the protonation of the analyte for efficient ESI.
Mobile Phase B	95:5 Acetonitrile:Water with 10 mM Ammonium Formate + 0.1% Formic Acid	High organic content is necessary for retention on a HILIC column.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring sharp peaks and efficient ionization.
Injection Volume	5 µL	Can be optimized based on sample concentration and system sensitivity.
Column Temperature	40 °C	Improves peak shape and reduces viscosity of the mobile phase.
Gradient	95% B to 50% B over 5 min, hold at 50% B for 1 min, return to 95% B and equilibrate for 3 min	A gradient from high to low organic content elutes analytes in order of increasing polarity. This must be optimized for the specific sample matrix.

Section 3: Tandem Mass Spectrometry (MS/MS) Method Development

Tandem mass spectrometry is employed to provide structural confirmation and to build a highly selective quantitative assay.[2] The process involves selecting the precursor ion ([M+H]⁺), subjecting it to collision-induced dissociation (CID), and detecting the resulting product ions.

Precursor Ion Identification

First, the mass spectrometer is operated in a Full Scan mode to confirm the presence of the protonated molecule. Using the parameters above, a prominent peak at m/z 248.1 should be observed at the correct retention time for Orn-Asp.

Product Ion Characterization & Fragmentation Pathway

A product ion scan is performed by isolating m/z 248.1 in the first quadrupole (Q1), fragmenting it in the collision cell (q2), and scanning the resulting fragments in the third quadrupole (Q3). Peptide fragmentation primarily occurs at the amide bond, generating characteristic b- and y-ions .[8]

The fragmentation of Orn-Asp is influenced by the "ornithine effect," which describes the facile cleavage C-terminal to an ornithine residue.[9][10] This effect, driven by the interaction of the side-chain amino group, makes certain fragmentation pathways more favorable.

Predicted Fragmentation of Orn-Asp ([M+H]⁺)

Caption: Predicted fragmentation of protonated Orn-Asp at the peptide bond.

Key Predicted Product Ions:

Ion Type	Fragment Structure	Calculated m/z	Description
y₁-ion	[H-Asp-OH + H]⁺	134.1	This is a highly probable and stable fragment corresponding to the protonated aspartic acid residue. This transition is known for aspartic acid analysis.[11]
b₁-ion	[H-Orn-CO]⁺	115.1	This fragment results from the cleavage of the peptide bond, retaining the charge on the ornithine portion.
Immonium Ion	Ornithine Immonium Ion	87.1	A common fragment for ornithine-containing peptides, resulting from fragmentation of the ornithine side chain.
Neutral Loss	[M+H - H₂O]⁺	230.1	Loss of water from one of the carboxylic acid groups.
Neutral Loss	[M+H - NH₃]⁺	231.1	Loss of ammonia from the ornithine side chain.

Quantitative Method: Multiple Reaction Monitoring (MRM)

For robust quantification, MRM is the method of choice. It provides exceptional sensitivity and selectivity by monitoring specific "transitions" from the precursor ion to a product ion.[1][12] At least two transitions should be monitored per analyte: one for quantification (quantifier) and one for confirmation (qualifier).

Proposed MRM Transitions for Orn-Asp

Transition	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Use	Starting Collision Energy (eV)
1	248.1	134.1	Quantifier	15 - 25
2	248.1	115.1	Qualifier	18 - 28
3	248.1	87.1	Qualifier	20 - 35

Note: Collision energies are instrument-dependent and must be empirically optimized by infusing a standard solution of Orn-Asp and varying the collision energy to find the value that yields the maximum product ion intensity for each transition.

Typical MS Source/Gas Parameters (Starting Points)

Parameter	Recommended Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temp.	400 °C
Desolvation Gas Flow	800 L/Hr (Nitrogen)
Cone Gas Flow	50 L/Hr
Collision Gas	Argon

Section 4: Experimental Workflow & Protocols

Overall Analytical Workflow

Caption: High-level workflow for the quantification of Orn-Asp.

Protocol: Sample Preparation from Plasma

This protocol utilizes a simple protein precipitation method, which is effective for removing large proteins prior to analysis.[11]

Materials:

• Plasma samples

• Internal Standard (IS) working solution (e.g., ¹³C₄,¹⁵N-L-Aspartic acid or a structurally similar dipeptide not present in the sample)

• Ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid (FA)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge (capable of >12,000 x g at 4°C)

• LC vials

Procedure:

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the IS working solution to every sample, vortex briefly. This step is critical for correcting for variability in sample processing and instrument response.

• Add 200 µL of ice-cold ACN with 0.1% FA to precipitate proteins.

• Vortex vigorously for 60 seconds to ensure thorough mixing and protein denaturation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully collect 150 µL of the clear supernatant without disturbing the protein pellet.

• Transfer the supernatant to an LC vial for analysis.

Conclusion

This application guide provides a comprehensive and scientifically-grounded framework for the analysis of L-Aspartic acid, N-L-ornithyl-. By understanding the rationale behind parameter selection—from ionization mode to chromatographic principle and fragmentation pathways—researchers can develop and validate a robust, sensitive, and specific LC-MS/MS method. The provided protocols for chromatography, mass spectrometry, and sample preparation serve as an authoritative starting point for immediate implementation and further optimization in research and development settings.

References

• Comprehensive Dipeptide Profiling and Quantitation by Capillary Electrophoresis and Liquid Chromatography Coupled with Tandem Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation. PubMed Central. Available at: [Link]

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation. Analytical Chemistry. Available at: [Link]

• A Novel UPLC-MS/MS Method Identifies Organ-Specific Dipeptide Profiles. MDPI. Available at: [Link]

• Separation and sequence of dipeptides using gas chromatography and mass spectrometry of their trimethylsilylated derivatives. PubMed. Available at: [Link]

• The mass spectrometric identification of dipeptide mixtures obtained from dipeptidylaminopeptidase. I--Hydrolysates. PubMed. Available at: [Link]

• Identification of dipeptides by MALDI-ToF mass spectrometry in long-processing Spanish dry-cured ham. PubMed Central. Available at: [Link]

• A study of fragmentation of protonated amides of some acylated amino acids by tandem mass spectrometry: observation of an unusual nitrilium ion. PubMed. Available at: [Link]

• Enhancement of amino acid detection and quantification by electrospray ionization mass spectrometry. University of Texas Southwestern Medical Center. Available at: [Link]

• Enhancement of Amino Acid Detection and Quantification by Electrospray Ionization Mass Spectrometry. ResearchGate. Available at: [Link]

• A study of fragmentation of protonated amides of some acylated amino acids by tandem mass spectrometry: Observation of an unusual nitrilium ion. ResearchGate. Available at: [Link]

• Amino Acid Analysis by Capillary Electrophoresis Electrospray Ionization Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Investigations of the Fragmentation Spectra of Peptides Containing Lysine and its Non-Protein Amino Acid Homologs. ScholarWorks. Available at: [Link]

• The ornithine effect in peptide cation dissociation. PubMed Central. Available at: [Link]

• L-Aspartic acid, 3TMS derivative. NIST WebBook. Available at: [Link]

• N-L-ornithyl-L-Aspartic acid. Axios Research. Available at: [Link]

• Aspartic acid. Wikipedia. Available at: [Link]

• Aspartic Acid and Arginine Analyzed with LCMS. Cogent HPLC Columns. Available at: [Link]

• Conversion of arginine to ornithine for improving the fragmentation pattern of peptides labeled with the N-terminal tris(2,4,6-trimethoxyphenyl)phosphonium group in tandem mass spectrometry. Royal Society of Chemistry. Available at: [Link]

• Development of a UPLC-MS/MS method for the therapeutic monitoring of L-asparaginase. Archives of Pharmacal Research. Available at: [Link]

• Differentiating aspartic acid isomers and epimers with charge transfer dissociation mass spectrometry (CTD-MS). Royal Society of Chemistry. Available at: [Link]

• Exploitation of the Ornithine Effect Enhances Characterization of Stapled and Cyclic Peptides. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• L-Ornithyl-L-aspartic Acid. Pharmaffiliates. Available at: [Link]

• Aspartic acid. NIST WebBook. Available at: [Link]

• Tandem Mass Spectrometry of Peptides. SciSpace. Available at: [Link]

• Peptide Fragmentation Patterns in Mass Spectrometry. MS-based Proteomics. Available at: [Link]

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Application Note: Spectrophotometric Determination of L-Ornithine L-Aspartate in Biological Fluids

Introduction & Mechanistic Context

L-Ornithine L-Aspartate (LOLA) is a stable salt of two endogenous amino acids. It is widely utilized as a multimodal therapeutic agent in clinical hepatology to manage hyperammonemia and hepatic encephalopathy . Upon administration, the compound rapidly dissociates into its constituent amino acids, L-ornithine and L-aspartate, which are absorbed by active transport and distributed to hepatocytes to stimulate urea synthesis and glutamine production .

The Bioanalytical Challenge: Because LOLA does not exist as an intact, circulating molecule in biological fluids (plasma, serum, or urine), its pharmacokinetic profiling requires a highly specific dual-assay strategy . The spectrophotometric determination of LOLA relies on the stoichiometric quantification of both L-ornithine and L-aspartate independently, coupled with rigorous baseline subtraction to account for endogenous amino acid pools.

Causality in Experimental Design

Direct UV-Vis measurement of amino acids is impossible due to the absence of a strong chromophore. While LC-MS/MS is common, spectrophotometric microplate assays offer a high-throughput, cost-effective, and highly robust alternative when properly derivatized or enzymatically coupled.

• L-Aspartate (Enzymatic-UV): We utilize a highly specific coupled enzymatic system. Aspartate aminotransferase (AST) catalyzes the transfer of an amino group from L-aspartate to α-ketoglutarate, yielding oxaloacetate. Malate dehydrogenase (MDH) then reduces oxaloacetate to malate, with the concurrent oxidation of NADH to NAD⁺. The stoichiometric decrease in absorbance at 340 nm is directly proportional to the L-aspartate concentration .

• L-Ornithine (Acid-Ninhydrin Colorimetry): Based on Chinard’s classical method, ornithine reacts specifically with ninhydrin under strongly acidic conditions (pH < 1.0) and high heat to form a red chromophore ( λmax​ = 515 nm). This intentionally bypasses the typical Ruhemann's purple (570 nm) formed by other primary amino acids at higher pH levels, ensuring specificity .

Visualizing the Analytical Workflow

Parallel spectrophotometric workflow for L-aspartate and L-ornithine dual determination.

Materials and Reagents

• Deproteinization: Trichloroacetic acid (TCA, 10% w/v). Causality: TCA precipitates large proteins that scatter light during spectrophotometry and halts endogenous enzymatic activity (e.g., endogenous proteases or transaminases) that could artificially alter amino acid pools post-collection.

• Aspartate Assay Reagents: AST (porcine heart, ≥200 U/mL), MDH (porcine muscle, ≥600 U/mL), NADH (0.2 mM), α-Ketoglutarate (12 mM), Tris-HCl buffer (80 mM, pH 7.5).

• Ornithine Assay Reagents: Acid-Ninhydrin Reagent (250 mg ninhydrin dissolved in 6 mL glacial acetic acid and 4 mL 0.6 M phosphoric acid).

• Standards: High-purity L-Ornithine L-Aspartate standard, serially diluted in simulated biological matrix (10–500 µM).

Step-by-Step Experimental Protocols

Step 1: Sample Preparation (Deproteinization)

• Collect biological fluid (plasma) using heparinized tubes. Centrifuge at 2,000 × g for 10 min at 4°C.

• Add 100 µL of ice-cold 10% TCA to 400 µL of plasma. Vortex vigorously for 30 seconds.

• Centrifuge at 12,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

• Transfer the protein-free supernatant to a clean microtube.

• Critical Split: Neutralize the aliquot intended for the Aspartate assay with 1 M NaOH to pH ~7.0 (optimal for AST/MDH activity). The aliquot intended for the Ornithine assay must remain highly acidic.

Step 2: L-Aspartate Quantification (340 nm)

Self-Validating System: Biological fluids contain endogenous pyruvate which will react with MDH and falsely elevate the apparent aspartate concentration. To self-validate, a 5-minute pre-incubation without AST is mandatory to exhaust endogenous pyruvate.

• In a UV-transparent 96-well microplate, add 200 µL of Aspartate Reagent Mix (Tris-HCl, NADH, α-Ketoglutarate, MDH) to each well.

• Add 20 µL of the neutralized supernatant or standard.

• Incubate for 5 min at 37°C. Read the initial absorbance ( A1​ ) at 340 nm.

• Add 10 µL of AST enzyme to initiate the specific aspartate reaction. Incubate for 15 min at 37°C.

• Read the final absorbance ( A2​ ) at 340 nm. Calculate the change in absorbance: ΔA=A1​−A2​ .

Step 3: L-Ornithine Quantification (515 nm)

Self-Validating System: Include a reagent blank (TCA + Acid Ninhydrin) to zero the spectrophotometer, accounting for any auto-oxidation of the ninhydrin reagent.

• In a glass reaction tube, mix 100 µL of the acidic supernatant (or standard) with 100 µL of glacial acetic acid and 100 µL of Acid-Ninhydrin Reagent.

• Cap tightly and incubate in a boiling water bath (100°C) for exactly 45 minutes to allow full chromophore development.

• Cool rapidly in an ice bath for 5 minutes to arrest the reaction.

• Transfer 200 µL of the stable red solution to a standard 96-well microplate.

• Measure absorbance at 515 nm against the reagent blank.

Data Presentation & Assay Validation

To ensure rigorous analytical integrity, the dual-assay method must be validated for linearity, precision, and limits of detection (LOD). The table below summarizes the quantitative validation parameters for both pathways.

Assay Parameter	L-Aspartate (Enzymatic)	L-Ornithine (Colorimetric)
Detection Wavelength	340 nm (UV)	515 nm (Visible)
Linear Range	10 – 400 µM	20 – 500 µM
Limit of Detection (LOD)	2.5 µM	5.0 µM
Inter-assay Precision (CV%)	< 4.5%	< 6.2%
Reaction Kinetics	End-point (Absorbance Decrease)	End-point (Absorbance Increase)
Primary Interference	Endogenous Pyruvate (Blanked)	Proline (Minimal at pH < 1.0)

Stoichiometric Calculation of LOLA: Because LOLA is a 1:1 molar salt, the exogenous concentration of LOLA is determined by subtracting the baseline (pre-dose) concentrations of endogenous ornithine and aspartate from the post-dose concentrations. An equimolar rise of both amino acids above baseline confirms the specific pharmacokinetic absorption of the intact LOLA dose.

References

• Kircheis, G., & Lüth, S. (2019). Pharmacokinetic and Pharmacodynamic Properties of L-Ornithine L-Aspartate (LOLA) in Hepatic Encephalopathy. Drugs, 79(1), 23–29.[Link]

• Kowalski, P., & Bieniecki, M. (2006). Pharmacokinetics and bioavailability study of L-ornithine-L-aspartate in healthy volunteers--a comparative study of two oral formulations. Journal of Pharmaceutical and Biomedical Analysis, 41(3), 1061–1064.[Link]

• Huang, X. J., Choi, Y. K., Im, H. S., Yarimaga, O., Yoon, E., & Kim, H. S. (2006). Aspartate Aminotransferase (AST/GOT) and Alanine Aminotransferase (ALT/GPT) Detection Techniques. Sensors (Basel, Switzerland), 6(7), 756–782.[Link]

• Chinard, F. P. (1952). Photometric estimation of proline and ornithine. Journal of Biological Chemistry, 199(1), 91–95.[Link]

Application Note &amp; Protocol: Modulating Intracellular Glutamine Synthesis Using L-Aspartic Acid and L-Ornithine

Abstract

Glutamine, the most abundant amino acid in the human body, is a critical substrate for a multitude of cellular processes, including nucleotide synthesis, redox homeostasis, and energy production.[1][2] Its synthesis, catalyzed by glutamine synthetase (GS), is a key node in cellular nitrogen metabolism.[3][4] This document provides a comprehensive guide for researchers on modulating intracellular glutamine levels by supplementing cell cultures with its metabolic precursors, L-Aspartic acid and L-Ornithine. We detail the biochemical rationale, provide a validated, step-by-step protocol for use in a model hepatocyte cell line (HepG2), and describe methods for robust quantification and data interpretation. This protocol is designed for researchers in metabolic studies, drug discovery, and cellular physiology aiming to investigate the dynamics of glutamine metabolism.

Introduction: The Central Role of Glutamine and Its Precursors

Glutamine is a conditionally essential amino acid, meaning that under conditions of high metabolic demand or stress, endogenous synthesis may be insufficient to meet cellular needs.[5] The primary reaction for its synthesis is the ATP-dependent condensation of glutamate and ammonia, catalyzed by glutamine synthetase (GS) (E.C. 6.3.1.2).[6]

The availability of substrates, particularly glutamate, is a rate-limiting factor for this reaction. This protocol focuses on leveraging two key amino acids that serve as precursors for glutamate and activators of associated nitrogen-clearing pathways:

• L-Aspartic Acid (Aspartate): Aspartate is a direct precursor to glutamate. Through the action of aminotransferases, the amino group from aspartate can be transferred to α-ketoglutarate, a TCA cycle intermediate, to form glutamate.[7][8] This directly increases the substrate pool for glutamine synthetase.

• L-Ornithine: L-Ornithine is a key intermediate in the urea cycle, the primary pathway for detoxifying ammonia in the liver.[9][10] By stimulating the urea cycle, L-ornithine helps manage cellular ammonia levels.[11][12] A stable salt of these two amino acids, L-ornithine L-aspartate (LOLA), has been shown in clinical and preclinical studies to lower ammonia by stimulating both ureagenesis and glutamine synthesis.[10][12][13]

By providing these precursors, researchers can effectively probe the capacity and regulation of the glutamine synthesis pathway in various cell types and under different experimental conditions.

Biochemical Pathway and Rationale

The supplementation of L-Aspartic acid and L-Ornithine influences glutamine synthesis through interconnected metabolic pathways primarily centered in the mitochondria and cytosol.

• Transport and Dissociation: When L-ornithine L-aspartate (LOLA) is used, it readily dissociates into its constituent amino acids upon absorption.[10] In a cell culture context, providing the individual amino acids achieves the same purpose.

• L-Aspartate's Role: L-aspartate is transported into the cell where it participates in transamination reactions. An aspartate aminotransferase (AST) enzyme catalyzes the transfer of an amino group from L-aspartate to α-ketoglutarate, yielding oxaloacetate and glutamate .[14] This directly increases the cytosolic and mitochondrial pool of glutamate available for glutamine synthetase.

• L-Ornithine's Role: L-ornithine acts as a substrate and an activator of the urea cycle in periportal hepatocytes.[9][10][11] This enhances the detoxification of ammonia (NH₃), a key substrate for glutamine synthetase. While seemingly counterintuitive (as it consumes a substrate), efficient ammonia management is crucial for overall cell health and prevents feedback inhibition on other metabolic pathways.

• Synergistic Action: The combined action of L-aspartate and L-ornithine creates a "push-pull" mechanism. L-aspartate provides the carbon skeleton and amino group for glutamate synthesis, while L-ornithine supports the broader nitrogen metabolism network, ensuring the efficient and non-toxic incorporation of ammonia into glutamine.[10]

The following diagram illustrates this metabolic relationship.

Step-by-step experimental workflow diagram.

Step-by-Step Cell Culture and Treatment Protocol

• Cell Seeding (Day 1):

  • Culture HepG2 cells in complete culture medium at 37°C in a humidified 5% CO₂ incubator. [15] * When cells reach 80-90% confluency, detach them using Trypsin-EDTA.

  • Seed 0.5 x 10⁶ cells per well into 6-well plates containing 2 mL of complete culture medium. Incubate for 24 hours to allow for attachment.

• Metabolic Synchronization (Day 2):

  • Aspirate the complete medium from all wells.

  • Wash each well once with 2 mL of sterile PBS.

  • Add 2 mL of pre-warmed, serum-free and glutamine-free EMEM to each well.

  • Incubate for 4 hours. This step depletes intracellular glutamine pools and synchronizes the cells.

• Treatment Application (Day 2):

  • Prepare treatment media in fresh serum-free EMEM according to the table below. Prepare enough for all replicates of each condition.

Group	Treatment	Stock (100mM) Vol. per 2mL	Final Concentration
1. Vehicle Control	None	---	0 mM
2. L-Aspartic Acid	L-Asp Stock	20 µL	1 mM
3. L-Ornithine	L-Orn Stock	20 µL	1 mM
4. Combination	L-Asp + L-Orn Stocks	20 µL of each	1 mM each

Cell Harvesting and Lysate Preparation (Day 3)

• Place the 6-well plate on ice.

• Aspirate the treatment medium.

• Wash cells twice with 2 mL of ice-cold PBS per well.

• Aspirate all PBS completely.

• Add 150 µL of the assay-specific lysis buffer (provided with the glutamine quantification kit) to each well.

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 15 minutes, vortexing briefly every 5 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant to a new, clean tube. This is the sample for analysis. Store on ice or at -80°C for long-term storage.

Quantification and Data Analysis

Measurement of Intracellular Glutamine

Quantify the glutamine concentration in the cell lysates using a commercial glutamine/glutamate assay kit. Follow the manufacturer's protocol precisely. These kits typically rely on an enzymatic reaction that produces a colorimetric or fluorometric signal proportional to the amount of glutamine present.

Protein Normalization

To account for variations in cell number between wells, normalize the glutamine concentration to the total protein content of each lysate.

• Use 5-10 µL of each cell lysate to determine the protein concentration using a BCA Protein Assay Kit.

• Follow the manufacturer's protocol to generate a standard curve and calculate the protein concentration (in mg/mL) for each sample.

Data Calculation and Presentation

• Calculate Normalized Glutamine:

  • Glutamine Concentration (µM or nmol/mL) from the assay.

  • Protein Concentration (mg/mL) from the BCA assay.

  • Normalized Glutamine (nmol/mg protein) = Glutamine Conc. / Protein Conc.

• Statistical Analysis:

  • Perform experiments with at least three biological replicates for each condition.

  • Use a one-way ANOVA with post-hoc tests (e.g., Tukey's or Dunnett's) to compare the treated groups to the vehicle control. A p-value < 0.05 is typically considered statistically significant.

• Expected Results:

Treatment Group	Expected Outcome	Rationale
Vehicle Control	Basal glutamine level	Represents the baseline synthesis capacity without external precursors.
L-Aspartic Acid	Significant increase	Directly provides glutamate, a key substrate for glutamine synthetase.
L-Ornithine	Modest or no increase	Primarily supports nitrogen metabolism; indirect effect on glutamine synthesis.
Combination	Synergistic increase (highest level)	Combines direct substrate provision with support for overall nitrogen flux.

Controls and Validation for Trustworthiness

To ensure the integrity and reproducibility of the results, the following controls are essential:

• Vehicle Control: Cells treated with serum-free medium only. This establishes the baseline against which all treatments are compared.

• Positive Control (Optional): In some cell types, agents like glucocorticoids (e.g., dexamethasone) can upregulate glutamine synthetase expression. If applicable to the cell model, this can serve as a positive control for induction.

• Assay Validation: Ensure the glutamine measurements fall within the linear range of the standard curve provided by the assay kit. If necessary, dilute lysates to meet this requirement.

• Cell Viability: Perform a simple viability assay (e.g., Trypan Blue exclusion or MTT assay) in parallel to ensure that the treatment concentrations are not cytotoxic, as cell death would confound the metabolic results.

By adhering to this detailed protocol and incorporating the appropriate controls, researchers can reliably investigate the modulation of glutamine synthesis by its key metabolic precursors, L-Aspartic acid and L-Ornithine.

References

• ClinicalTrials.gov. (n.d.). L-ornithine L-aspartate in Overt Hepatic Encephalopathy.
• researchopenworld.com. (n.d.). L-Ornithine L-Aspartate: Multimodal Therapeutic Agent for Hyperammonemia and Hepatic Encephalopathy in Cirrhosis.
• MDPI. (2024, April 7). l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome.
• Genc, E., et al. (2019). Pharmacokinetic and Pharmacodynamic Properties of l-Ornithine l-Aspartate (LOLA) in Hepatic Encephalopathy. PMC.
• Altogen Biosystems. (n.d.). HepG2 Cell Culture - HepG2 Transfection.
• Butterworth, R. F., et al. (2019). l-Ornithine l-Aspartate (LOLA) as a Novel Approach for Therapy of Non-alcoholic Fatty Liver Disease. PMC.
• Donato, M. T., et al. (n.d.). Culture and Functional Characterization of Human Hepatoma HepG2 Cells. Springer Link.
• Wikipedia. (n.d.). Glutamine synthetase.
• ENCODE. (n.d.). HepG2 culture conditions.
• Absin. (2025, January 2). HepG2 Cell Culture Guide.
• MDPI. (2023, September 17). Aspartic Acid in Health and Disease.
• PDB-101. (n.d.). Molecule of the Month: Glutamine Synthetase.
• Bio-protocol. (2016, October 5). Spectrophotometric Determination of Glutamine Synthetase Activity in Cultured Cells.
• Boster Biological Technology. (n.d.). Glutamine Metabolism Pathway.
• Maj, M. A., et al. (n.d.). A simple method for measuring intracellular activities of glutamine synthetase and glutaminase in glial cells. PMC.
• Eisenberg, D., et al. (2025, January 23). Glutamine Synthetase: Diverse Regulation and Functions of an Ancient Enzyme. PMC.
• Wikipedia. (n.d.). Aspartic acid.
• Czech Journal of Food Sciences. (2006). Biosynthesis of food constituents: Amino acids: 1. The glutamic acid and aspartic acid groups.
• BenchChem. (2025). DL-Glutamine in Mammalian Cell Culture: A Technical Guide.
• Thermo Fisher Scientific. (2024, October 28). The Essential Guide to Glutamine in Cell Culture.
• Sigma-Aldrich. (n.d.). L-Glutamine in Cell Culture.

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Technical Notes & Optimization

Stabilizing L-Aspartic acid, N-L-ornithyl- in plasma samples during long-term storage

Welcome to the Bioanalytical Technical Support Center. As drug development increasingly targets metabolic syndromes and hepatic encephalopathy, the accurate quantification of L-Ornithine L-Aspartate (LOLA) in pharmacokinetic (PK) studies has become critical.

LOLA is a stable salt that rapidly dissociates into two endogenous amino acids—L-ornithine and L-aspartate—upon entering the bloodstream[1]. Because these amino acids are heavily involved in the urea cycle and transamination pathways, their baseline levels in plasma are highly volatile ex vivo. This guide provides field-proven, self-validating methodologies to arrest enzymatic degradation and ensure absolute stability during long-term storage and LC-MS/MS analysis.

Mechanisms of LOLA Degradation in Plasma

To stabilize a compound, you must first understand how it degrades. In unacidified or improperly stored plasma, L-ornithine and L-aspartate are actively consumed by residual endogenous enzymes.

Enzymatic degradation pathways of L-Ornithine and L-Aspartate in plasma.

Troubleshooting & FAQs

Q1: Why do L-ornithine and L-aspartate baseline levels fluctuate erratically in our stored plasma samples over time? A1: This is primarily caused by ex vivo hemolysis and residual enzymatic activity . L-Aspartate is highly concentrated inside erythrocytes (RBCs). If whole blood sits at room temperature or is subjected to shear stress during pipetting, RBCs lyse, releasing massive amounts of endogenous aspartate into the plasma and artificially spiking your LOLA quantification. Furthermore, endogenous transaminases (like AST) remain active in unacidified plasma, converting aspartate to glutamate[1]. Causality Check: Always measure the absorbance of plasma at 414 nm (free hemoglobin peak). If A414 > 0.2, reject the sample to prevent hemolysis-induced artifacts.

Q2: What is the optimal temperature and anticoagulant for the long-term storage of LOLA in plasma? A2: Use K2-EDTA as the anticoagulant and store strictly at -80°C . EDTA chelates divalent cations (Ca²⁺, Zn²⁺), which shuts down many proteolytic enzymes. Storage at -80°C is mandatory because studies demonstrate that at -20°C or room temperature, amino acids undergo significant degradation, oxidation, and transamination over long-term storage[2].

Q3: We are seeing severe ion suppression and poor retention for ornithine and aspartate during LC-MS/MS analysis. How can we resolve this? A3: Both ornithine and aspartate are highly polar molecules. If you are using a standard reversed-phase C18 column, these analytes will elute in the void volume, where they are overwhelmed by ion-suppressing plasma salts and phospholipids. Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or a Mixed-Mode Cation Exchange (MM-CEX) column. This chemistry retains highly polar amino acids well past the void volume, ensuring clean ionization and accurate quantification[3].

Q4: Our calibration curves are drifting. How do we prevent moisture-induced degradation of the LOLA standard during preparation? A4: LOLA is highly hygroscopic and prone to forming hydrates. This pseudopolymorphic crystallization causes swelling and alters the molecular weight of the standard, leading to severe weighing errors[4]. Solution: Store the analytical reference standard in a vacuum desiccator over silica gel. Weigh standards in a humidity-controlled environment and prepare stock solutions in anhydrous solvents where possible before spiking into plasma.

Self-Validating Experimental Protocols

Protocol A: Pre-Analytical Plasma Processing & Stabilization

This protocol is designed to arrest enzymatic activity immediately upon collection.

• Collection: Draw whole blood into pre-chilled K2-EDTA tubes. (Causality: Chilling slows immediate enzymatic degradation; EDTA chelates metalloprotease cofactors).

• Mixing: Invert the tube 8-10 times gently. Do not shake. (Causality: Shaking causes shear stress, lysing RBCs and releasing intracellular aspartate).

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C within 30 minutes of collection.

• Separation & Validation: Carefully aspirate the plasma, leaving a 0.5 cm margin above the buffy coat.

  • Self-Validation Step: Visually inspect the plasma against a white background. If it exhibits a pink/red hue (indicating hemolysis), flag the sample and discard it.

• Storage: Aliquot into 0.5 mL cryovials and immediately snap-freeze in liquid nitrogen before transferring to -80°C[2].

Self-validating pre-analytical workflow for LOLA plasma stabilization.

Protocol B: LC-MS/MS Sample Extraction (Protein Precipitation)

• Thawing: Thaw plasma aliquots strictly on wet ice to prevent enzymatic reactivation.

• Precipitation & Acidification: Add 50 µL of plasma to 150 µL of ice-cold Acetonitrile containing 0.5% Formic Acid and stable isotope-labeled internal standards (Ornithine-d6, Aspartate-d3).

  • (Causality: Formic acid drops the pH below the pKa of plasma enzymes, instantly denaturing transaminases and arginase, permanently locking the ornithine/aspartate ratio).

• Extraction: Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer the supernatant to autosampler vials.

• System Validation: Inject a blank followed by a system suitability standard (SST) to verify column retention (k' > 2) before running patient samples[3].

Quantitative Data Summaries

Table 1: Stability Profile of LOLA Components in Human Plasma

Storage Condition	L-Ornithine Impact	L-Aspartate Impact	Scientific Recommendation
Room Temp (22°C)	Increases within 24h	Increases strikingly within 24h	Process on ice immediately[2]
4°C (Wet Ice)	Stable up to 72h	Stable up to 72h	Acceptable for short-term handling
-20°C (Long-term)	Moderate degradation	Significant degradation	NOT recommended
-80°C (Long-term)	Stable (>5 years)	Stable (>5 years)	Mandatory for biobanking [2]
Freeze-Thaw (x3)	Decreases significantly	Fluctuates erratically	Limit to 1 cycle; aliquot immediately

Table 2: Optimized LC-MS/MS Parameters for LOLA Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Recommended Column
L-Ornithine	133.1	70.0	15	HILIC / MM-CEX[3]
L-Aspartate	134.1	74.1	18	HILIC / MM-CEX[3]
Ornithine-d6 (IS)	139.1	76.0	15	HILIC / MM-CEX
Aspartate-d3 (IS)	137.1	75.1	18	HILIC / MM-CEX

References

• Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ Source: nih.gov URL:[Link]

• Quantitation of non-derivatized free amino acids for detecting inborn errors of metabolism by incorporating mixed-mode chromatography with tandem mass spectrometry Source: nih.gov URL:[Link]

• Pseudopolymorphic Crystallization of l-Ornithine-l-Aspartate by Drowning Out Source: acs.org URL:[Link]

• l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome Source: nih.gov URL:[Link]

Sources

• 1. l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitation of non-derivatized free amino acids for detecting inborn errors of metabolism by incorporating mixed-mode chromatography with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing extraction yield of L-Aspartic acid, N-L-ornithyl- from tissue homogenates

Technical Support Center: Optimizing Extraction Yield of L-Ornithine L-Aspartate (LOLA) from Tissue Homogenates

Welcome to the Application Scientist Support Center for the extraction and quantification of L-Aspartic acid, N-L-ornithyl- (commonly known as L-ornithine L-aspartate or LOLA). This guide provides researchers, scientists, and drug development professionals with field-proven methodologies, mechanistic troubleshooting, and optimized workflows to maximize extraction yields and analytical accuracy from complex tissue matrices.

Section 1: Mechanistic Grounding & Pathway Dynamics

Understanding the metabolic fate of LOLA is critical for optimizing its extraction. Upon entering the cellular environment, the LOLA salt rapidly dissociates into L-ornithine and L-aspartate. These highly polar, bioactive amino acids are immediately shunted into the urea cycle and transamination pathways [1]. If cellular metabolism is not instantaneously quenched during tissue harvesting, endogenous enzymes will degrade the target analytes, leading to artificially low extraction yields and high variability.

Caption: Metabolic dissociation and utilization pathways of LOLA in tissue matrices.

Section 2: Optimized Step-by-Step Extraction Methodology

To combat enzymatic degradation and the extreme polarity of LOLA constituents, we recommend a cold-solvent protein precipitation coupled with micro-elution Solid Phase Extraction (SPE) [5].

Protocol: Cold-Solvent Extraction & SPE Clean-up

• Tissue Harvesting & Quenching : Immediately upon excision, snap-freeze the tissue sample in liquid nitrogen.

  • Causality: Instantaneous freezing halts endogenous ornithine transcarbamylase (OTC) and transaminase activity, preserving the in-vivo concentration of LOLA constituents.

• Homogenization : Transfer 20–50 mg of frozen tissue into a microtube containing ceramic beads. Add cold (-20°C) extraction solvent (80:20 Methanol:Water containing 0.1% Formic Acid) at a 1:5 (w/v) ratio. Homogenize using a pressure-cycling or bead-beating homogenizer for 3 cycles of 45 seconds at 5000 rpm [6].

  • Causality: The high organic content instantly precipitates proteins while effectively extracting the polar amino acids into the aqueous-organic phase.

• Centrifugation : Centrifuge the homogenate at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to a clean vial.

• Solid Phase Extraction (SPE) :

  • Conditioning: Condition a Mixed-Mode Cation Exchange (MCX) micro-elution SPE plate with 200 µL Methanol, followed by 200 µL 0.1% Formic Acid in water.

  • Loading: Dilute the tissue supernatant with an equal volume of 0.1% Formic Acid to reduce the methanol concentration, then load onto the SPE plate.

  • Washing: Wash with 200 µL 0.1% Formic Acid, followed by 200 µL 100% Methanol to remove neutral lipids and phospholipids.

  • Elution: Elute the analytes with 2 × 50 µL of 5% Ammonium Hydroxide in Methanol.

  • Causality: The basic pH neutralizes the cation exchange interaction, releasing the highly polar basic amino acids without requiring sample evaporation that causes non-specific binding [5].

• Reconstitution : Evaporate the eluate under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of initial mobile phase (e.g., 90:10 Acetonitrile:Water with 10 mM Ammonium Formate) for HILIC LC-MS/MS analysis [2, 3].

Caption: Optimized workflow for LOLA extraction from tissue homogenates.

Section 3: Quantitative Data Presentation

Selecting the correct SPE chemistry is paramount. Standard reversed-phase (C18) sorbents fail to retain highly polar molecules like ornithine and aspartate, leading to target loss during the wash steps.

Table 1: Comparison of SPE Sorbent Chemistries for LOLA Constituent Recovery

SPE Chemistry Type	Sorbent Mechanism	L-Ornithine Recovery (%)	L-Aspartate Recovery (%)	Matrix Effect (Phospholipids)
Standard C18	Hydrophobic / Reversed-Phase	12 ± 4.2	18 ± 5.1	High Suppression
HLB (Polymeric)	Hydrophilic-Lipophilic Balance	45 ± 6.8	52 ± 7.3	Moderate Suppression
HILIC	Hydrophilic Interaction	82 ± 5.5	88 ± 4.9	Low Suppression
MCX (Mixed-Mode)	Cation Exchange + Reversed-Phase	94 ± 3.1	91 ± 3.8	Minimal Suppression

(Note: Data reflects standard polar amino acid retention behaviors across micro-elution platforms).

Section 4: Troubleshooting Guide & FAQs

Q: My extraction yield for LOLA is highly variable between biological replicates. What is causing this? A: This is almost always an artifact of pre-analytical sample handling. Because LOLA acts as a crucial intermediate in the urea cycle and polyamine biosynthesis [4], endogenous enzymes (like ornithine decarboxylase and transaminases) will continue to metabolize the compound post-mortem. Resolution: Ensure tissues are snap-frozen in liquid nitrogen within seconds of harvesting. Transition to a MicroPestle or bead-beating system that allows homogenization directly in cold extraction buffer (-20°C) to instantaneously denature active enzymes [6].

Q: I am experiencing severe signal suppression during LC-MS/MS analysis. How can I clean up the tissue matrix better? A: Tissue homogenates, particularly from the liver and brain, are rich in phospholipids which cause severe ion suppression in the electrospray ionization (ESI) source. If you are using a simple protein precipitation (crash) method, these lipids remain in your sample. Resolution: Implement a Mixed-Mode Cation Exchange (MCX) SPE step. Because ornithine has a basic amine group, it will bind strongly to the cation exchange sites. This allows you to wash the SPE cartridge with 100% organic solvent (e.g., Methanol) to strip away all phospholipids before eluting your analytes with a basic organic solvent [5].

Q: Why are my analytes eluting in the void volume of my reversed-phase (C18) UHPLC column? A: L-ornithine and L-aspartate are highly polar, hydrophilic amino acids. They lack the hydrophobicity required to partition into the C18 stationary phase. Resolution: Switch your chromatographic method to Hydrophilic Interaction Liquid Chromatography (HILIC) or use an Amide-bonded stationary phase (e.g., BEH Amide). This will provide excellent retention and peak shape for polar dipeptides and amino acids [3].

Q: Can I quantify the intact LOLA salt via mass spectrometry? A: No. LOLA is a salt composed of L-ornithine and L-aspartate. In physiological solutions and during electrospray ionization, it dissociates into its individual amino acid components. You must quantify L-ornithine (m/z 133.1 -> 70.1) and L-aspartate (m/z 134.0 -> 74.0) separately and infer the LOLA concentration based on baseline subtractions of endogenous levels[2].

References

• Role of Aspartate in Immune Response and Mortality in a Polymicrobial Sepsis Model: Insights from Metabolomics and Transcriptomics. MDPI (Cells).[Link]

• Identification of the metabolic remodeling profile in the early-stage of myocardial ischemia and the contributory role of mitochondrion. Taylor & Francis (Bioengineered).[Link]

• l-Ornithine-l-Aspartate (LOLA) Normalizes Metabolic Parameters in Models of Steatosis, Insulin Resistance and Metabolic Syndrome. NIH / PMC (Nutrients).[Link]

• Reproducible Tissue Homogenization and Protein Extraction for Quantitative Proteomics Using MicroPestle-Assisted Pressure-Cycling Technology. ACS Publications (Journal of Proteome Research).[Link]

Reference Data & Comparative Studies

Cross-validation of L-Aspartic acid, N-L-ornithyl- assays across different analytical laboratories

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development, the reproducibility and reliability of bioanalytical data are paramount. When pharmacokinetic (PK) or biomarker data are generated across multiple laboratories, ensuring the comparability of these datasets is not just a matter of good scientific practice; it is a regulatory expectation.[1] This guide provides a comprehensive framework for conducting a robust inter-laboratory cross-validation of an assay for the dipeptide L-Aspartic acid, N-L-ornithyl-. As a Senior Application Scientist, this guide is structured to provide not only the "how" but also the critical "why" behind each step, grounded in scientific principles and regulatory standards.

The Imperative of Cross-Validation

The primary goal of a bioanalytical method cross-validation is to demonstrate that a given assay, when run in different laboratories, will produce comparable results for the same set of samples.[2] This is crucial in multi-site clinical trials or when a project is transferred between a pharmaceutical company and a contract research organization (CRO). The International Council for Harmonisation (ICH) M10 guideline emphasizes the need for cross-validation when data from different bioanalytical methods or laboratories will be combined or compared within a study.[1]

Foundational Pillars of a Successful Cross-Validation

A successful inter-laboratory cross-validation rests on three pillars: meticulous planning, a robust and well-validated analytical method, and a statistically sound approach to data analysis.

Pillar 1: Proactive Planning and Communication

Effective communication and detailed planning between the originating (sending) and the new (receiving) laboratories are the bedrock of a smooth assay transfer and cross-validation. Key aspects to address in a comprehensive transfer plan include:

• A Detailed Standard Operating Procedure (SOP): The sending laboratory must provide a comprehensive, unambiguous SOP that has been thoroughly validated.

• Critical Reagent Information: A complete list of all critical reagents, including their sources, catalog numbers, and any lot-specific information, is essential.

• Reference Standard Characterization: Detailed information on the reference standard, including its purity, stability, and storage conditions, must be shared.

• Training and Familiarization: It is highly recommended that an analyst from the receiving laboratory be trained at the sending laboratory, or vice-versa, to ensure a thorough understanding of the assay's nuances.

Pillar 2: A Validated and Fit-for-Purpose Analytical Method

The cross-validation process assumes that the analytical method has been fully validated in the sending laboratory according to regulatory guidelines.[2][3] For the quantification of a dipeptide like L-Aspartic acid, N-L-ornithyl- in a biological matrix such as plasma, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is a highly suitable platform due to its high sensitivity, specificity, and selectivity.[4][5]

A full validation for an LC-MS/MS assay should encompass the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: A minimum of six to eight non-zero calibrators covering the expected concentration range.[3]

• Lower and Upper Limits of Quantification (LLOQ and ULOQ): The lowest and highest concentrations of the analyte that can be measured with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions.

Pillar 3: Rigorous Statistical Analysis

While the ICH M10 guideline recommends statistical assessment of bias between methods, it does not prescribe specific acceptance criteria for cross-validation success.[6] This places the onus on the collaborating laboratories to define a statistically robust approach for evaluating the data. Commonly used statistical tools for this purpose include:

• Bland-Altman Plots: These plots visualize the agreement between two quantitative measurements by plotting the difference between the two measurements against their average.[7]

• Deming Regression: This is a statistical method that accounts for errors in both the x and y variables, making it suitable for comparing two analytical methods.[7]

• Lin's Concordance Correlation Coefficient (CCC): This metric evaluates the agreement between two readings by measuring the variation from the 45-degree line of perfect agreement.

A modern and robust approach is to combine Bland-Altman plots with equivalence testing.[7] This involves defining an "equivalence boundary" based on the method's validation acceptance criteria (e.g., ±15% for LC-MS methods). If the 95% confidence interval of the mean difference between the two labs falls within this boundary, the methods can be considered equivalent.[7]

Experimental Protocol for Cross-Validation

The following is a detailed, step-by-step protocol for conducting a cross-validation of an L-Aspartic acid, N-L-ornithyl- LC-MS/MS assay between a sending and a receiving laboratory.

Phase 1: Pre-Transfer Activities

• Establish a Cross-Validation Team: Form a team with representatives from both laboratories to oversee the entire process.

• Develop a Detailed Transfer Plan: This document should outline all activities, timelines, responsibilities, and acceptance criteria.

• Share All Necessary Documentation: The sending lab provides the receiving lab with the full validation report, a detailed SOP, and all relevant reagent and standard information.

• Procure Identical Materials: The receiving lab should procure the same analytical column, reagents, and reference standard from the same vendors as the sending lab.

• Analyst Training: An analyst from the receiving lab should undergo hands-on training at the sending lab.

Phase 2: Method Familiarization at the Receiving Laboratory

• Instrument Setup and Qualification: The receiving lab sets up and qualifies their LC-MS/MS system according to the SOP.

• Initial Precision and Accuracy Assessment: The receiving lab analyzes a set of quality control (QC) samples (low, medium, and high concentrations) prepared by the sending lab to demonstrate initial proficiency with the method.

Phase 3: The Cross-Validation Study

• Sample Set Selection: A set of at least 30 incurred study samples spanning the concentration range should be selected for the cross-validation.[8] If incurred samples are not available, a set of spiked QC samples at various concentrations can be used.

• Sample Analysis: The selected samples are analyzed in triplicate at both the sending and receiving laboratories.[8] The analyses should be performed on the same day if possible to minimize variability.

• Data Blinding: To ensure objectivity, the data from each laboratory should be generated and processed independently before comparison.

Phase 4: Data Analysis and Interpretation

• Individual Run Acceptance: Each analytical run at both laboratories must meet the pre-defined acceptance criteria for the calibration curve and QC samples.

• Statistical Comparison of Results: The data from the two laboratories are then compared using the pre-defined statistical methods (e.g., Bland-Altman analysis with equivalence testing).

• Investigation of Discrepancies: If the acceptance criteria are not met, a thorough investigation should be initiated to identify the root cause of the discrepancy. This may involve a review of the SOP, reagent preparation, instrument performance, and analyst technique.

• Final Report: A comprehensive cross-validation report should be prepared, detailing the experimental design, the results of the statistical analysis, and any investigations and corrective actions taken.

Data Presentation

All quantitative data from the cross-validation study should be summarized in a clear and concise table for easy comparison.

Sample ID	Sending Lab Result (ng/mL)	Receiving Lab Result (ng/mL)	% Difference
Sample 1	10.5	10.2	-2.9%
Sample 2	52.3	55.1	+5.3%
Sample 3	248.7	239.9	-3.5%
...	...	...	...
Mean % Difference	X.X%
95% CI of Mean Difference	[Y.Y%, Z.Z%]

Visualizing the Workflow and Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the logical relationships within the cross-validation process.

Caption: Overall workflow for the inter-laboratory cross-validation of an analytical assay.

Caption: Statistical approaches for analyzing inter-laboratory comparison data.

Conclusion

A meticulously planned and executed inter-laboratory cross-validation is a critical component of any drug development program that relies on bioanalytical data from multiple sites. By adhering to the principles outlined in this guide, researchers, scientists, and drug development professionals can ensure the consistency and reliability of their data, thereby bolstering the integrity of their regulatory submissions and ultimately contributing to the development of safe and effective medicines.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. [Link]

• Gleason, T. C., et al. (2025). Objective criteria for statistical assessments of cross validation of bioanalytical methods. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Verhaeghe, T. (n.d.). Cross Validations. European Bioanalysis Forum. [Link]

• Nijem, I., et al. (2025). Cross-Validations in Regulated Bioanalysis. IQVIA Laboratories. [Link]

• Kowalski, P., & Bieniecki, M. (2006). Validated method for L-ornithine-L-aspartate analysis in human plasma by capillary electrophoresis. Biomedical Chromatography. [Link]

• Li, W., et al. (2017). Liquid Chromatography/Mass Spectrometry Methods for Measuring Dipeptide Abundance in Non-Small Cell Lung Cancer. Journal of the American Society for Mass Spectrometry. [Link]

• Podili, B., et al. (2020). A Validated specific Stability-Indicating Reversed-Phase High- Performance Liquid Chromatography Assay Method for L-Ornithine L-Aspartate and Silymarin, and their related Substances and its Application to Dissolution Studies. International Journal of Pharmaceutical Quality Assurance. [Link]

• Aragen Life Sciences. (n.d.). Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies. [Link]

• van den Broek, I., et al. (2013). High-Sensitivity LC-MS/MS Quantification of Peptides and Proteins in Complex Biological Samples: The Impact of Enzymatic Digestion and Internal Standard Selection on Method Performance. Analytical Chemistry. [Link]

• Zhang, T., et al. (2021). A Novel UPLC-MS/MS Method Identifies Organ-Specific Dipeptide Profiles. International Journal of Molecular Sciences. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Gao, S., et al. (2022). Development, validation, and comparison of four methods to simultaneously quantify L-arginine, citrulline, and ornithine in human plasma by LC-MS/MS. Journal of Chromatography B. [Link]

• Datta, A. (2012). Basics of laboratory statistics. Indian Journal of Anaesthesia. [Link]

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. fda.gov [fda.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]
• 5. Peptides Quantitative Analysis Using LC/MS - Creative Proteomics [creative-proteomics.com]
• 6. labs.iqvia.com [labs.iqvia.com]
• 7. tandfonline.com [tandfonline.com]
• 8. e-b-f.eu [e-b-f.eu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of L-Aspartic Acid, N-L-ornithyl-

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. The proper disposal of chemical reagents, such as L-Aspartic acid, N-L-ornithyl-, is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this dipeptide, grounded in established safety principles and regulatory guidelines.

Chemical Profile and Hazard Identification

L-Aspartic acid, N-L-ornithyl-, also known as N-L-ornithyl-L-Aspartic acid, is a dipeptide composed of the amino acids L-ornithine and L-aspartic acid.[1][2] While it is not classified as a hazardous substance according to most regulations, it is crucial to treat all laboratory chemicals with a degree of caution.[3][4][5] The primary hazards are associated with its physical form as a powder and potential for mild irritation.

Property	Information	Source(s)
Chemical Name	L-Aspartic acid, N-L-ornithyl-	[1][2]
Synonyms	N-L-ornithyl-L-Aspartic acid, H-Orn-Asp-OH	[2]
CAS Number	7327-72-2	[1][2]
Molecular Formula	C₉H₁₇N₃O₅	[1]
Appearance	White crystalline powder	[3][6]
Primary Hazards	May be harmful if swallowed or inhaled. May cause mild skin, eye, and respiratory tract irritation. Finely dispersed particles may form explosive mixtures in air.	[7][8][9]
Combustibility	Combustible as a dust.	[9][10]

This table summarizes general information for related compounds, as specific data for L-Aspartic acid, N-L-ornithyl- is limited. Always refer to the specific Safety Data Sheet (SDS) for the product in use.

Guiding Principles for Chemical Waste Management

The disposal of any laboratory chemical is governed by a framework of regulations and best practices designed to protect both laboratory personnel and the environment. The U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) provides the primary regulatory structure for hazardous waste management.[11] Key principles for laboratory chemical waste include:

• Source Reduction : The most effective way to manage waste is to minimize its generation in the first place. This can be achieved by ordering the smallest necessary quantities of chemicals and optimizing experimental scales.[12]

• Segregation : Incompatible chemicals must be stored and disposed of separately to prevent dangerous reactions.[11][13]

• Proper Labeling and Storage : All waste containers must be clearly labeled with their contents and stored in designated satellite accumulation areas.[12][14]

• Use of Appropriate Containers : Waste containers must be chemically compatible with the waste they hold and be kept securely closed.[11]

Pre-Disposal and Waste Minimization Strategies

Before beginning any experimental work that will generate L-Aspartic acid, N-L-ornithyl- waste, a clear disposal plan should be in place.

• Inventory Management : Maintain an accurate inventory of your chemicals to avoid ordering duplicates and to track expiration dates.

• Scale of Experiments : Whenever possible, reduce the scale of experiments to minimize the volume of waste produced.[12]

• Substitution : If feasible, consider substituting with less hazardous materials.

Step-by-Step Disposal Procedures

The following procedures provide a clear pathway for the safe disposal of L-Aspartic acid, N-L-ornithyl- in various forms.

For minor spills of solid L-Aspartic acid, N-L-ornithyl-:

• Restrict Access : Keep unnecessary personnel away from the spill area.

• Personal Protective Equipment (PPE) : At a minimum, wear safety glasses, gloves, and a lab coat. For larger quantities of dust, respiratory protection may be necessary.[6][10]

• Containment and Cleanup : Gently sweep up the spilled solid, taking care not to create dust.[7][8] If appropriate, moisten the powder slightly to prevent it from becoming airborne.[9]

• Collection : Place the swept-up material and any contaminated cleaning materials (e.g., paper towels) into a clearly labeled, sealed container for hazardous waste.[7][10]

• Decontamination : Wash the spill area thoroughly with soap and water.[10]

Bulk quantities of L-Aspartic acid, N-L-ornithyl- must be disposed of as chemical waste:

• Container Labeling : Obtain a hazardous waste tag from your institution's Environmental Health and Safety (EHS) office. Fill it out completely with the chemical name, quantity, and associated hazards.[14]

• Packaging : The original container with the unused product should be securely closed. If the original container is compromised, transfer the material to a new, compatible container.

• Waste Collection : Place the labeled container in your laboratory's designated satellite accumulation area.[12]

• Disposal Request : Contact your institution's EHS office for pickup and disposal.[12][14]

Under no circumstances should L-Aspartic acid, N-L-ornithyl- be disposed of down the drain or in the regular trash. [7][15]

Disposable labware (e.g., weigh boats, pipette tips) and PPE (e.g., gloves) that are contaminated with L-Aspartic acid, N-L-ornithyl- should be disposed of as solid chemical waste.

• Collection : Place all contaminated items in a designated, labeled hazardous waste container or a sealed bag.

• Disposal : The container or bag should be placed in the appropriate solid hazardous waste stream for your facility.

Empty containers of L-Aspartic acid, N-L-ornithyl- can typically be disposed of in the regular trash after proper cleaning.

• Triple Rinsing : Rinse the empty container with a suitable solvent (such as water) three times.[14]

• Rinsate Collection : The rinsate from this process must be collected and disposed of as hazardous chemical waste.[14]

• Defacing Labels : Completely remove or deface the original chemical label on the container.[14]

• Final Disposal : Once clean and with the label removed, the container can be placed in the regular trash or recycling, depending on your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of L-Aspartic acid, N-L-ornithyl-.

Caption: Disposal decision workflow for L-Aspartic acid, N-L-ornithyl-.

Emergency Procedures for Large Spills

In the event of a large spill of L-Aspartic acid, N-L-ornithyl-, follow these emergency procedures:

• Evacuate : Immediately evacuate the area.

• Alert : Notify your supervisor and your institution's EHS office.

• Isolate : If it is safe to do so, close the doors to the affected area to prevent the spread of dust.

• Do Not Attempt to Clean Up : Allow trained emergency responders to handle the cleanup of large spills.[14]

By adhering to these procedures, you can ensure the safe and compliant disposal of L-Aspartic acid, N-L-ornithyl-, contributing to a secure and environmentally responsible research environment.

References

• University of Pennsylvania, EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• NSTA. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• West Liberty University. (n.d.). ASPARTIC ACID - Material Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: L-Aspartic acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: L-Aspartic acid. Retrieved from [Link]

• Ataman Kimya. (n.d.). L-ASPARTIC ACID. Retrieved from [Link]

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Operational Safety and Handling Guide for L-Ornithine L-Aspartate (CAS 3230-94-2)

As a Senior Application Scientist, I frequently observe that non-hazardous, biologically active compounds are mishandled in the laboratory due to a false sense of security. L-Ornithine L-aspartate (LOLA), a stable salt of two amino acids used primarily in hepatic encephalopathy research to reduce blood ammonia levels, is one such compound. While it does not trigger severe GHS hazard warnings[1], its physical state as a fine, hygroscopic powder necessitates strict operational controls.

This guide provides a self-validating system for the safe handling, storage, and disposal of LOLA, ensuring both personnel safety and reagent integrity.

Physicochemical & Toxicological Profile

To design an effective safety protocol, we must first understand the quantitative and physical properties of the compound.

Property	Value	Operational Implication
CAS Number	3230-94-2	Unique identifier for procurement and SDS tracking.
Molecular Weight	265.26 g/mol	Essential for accurate molarity calculations in assays[1].
Physical State	White powder	Highly prone to aerosolization; requires draft protection[2].
Storage Temperature	2 - 8 °C	Requires cold chain logistics to prevent thermal degradation[3].
GHS Classification	Not Classified	Standard lab PPE is still required to prevent mucosal irritation[1].

Mechanistic Justification for Personal Protective Equipment (PPE)

Safety is not about blindly following rules; it is about understanding the causality behind them. For LOLA, the primary risk vector is particulate aerosolization during mechanical manipulation.

• Respiratory Protection (N95 or EN 143 P1): Although LOLA is not a severe respiratory toxin, fine powders easily become airborne during weighing. Inhalation of these biologically active amino acid salts causes mechanical irritation of the mucous membranes and upper respiratory tract[3]. A particulate respirator is mandatory to prevent occupational sensitization.

• Eye Protection (EN 166 / NIOSH): Airborne dust can cause mechanical irritation to the cornea. Tightly fitting safety goggles with side shields are required[2].

• Hand Protection (Nitrile, EN 374): Amino acid salts can draw moisture from the skin, causing mild dermatitis upon prolonged contact. Nitrile gloves prevent dermal absorption and contamination[2].

• Body Protection: A standard flame-resistant lab coat acts as a barrier against particulate transfer to street clothes[2].

Operational Workflow: Handling & Storage

To maintain the scientific integrity of the compound while ensuring safety, follow this step-by-step methodology:

Step 1: Pre-Operation Verification Ensure the Local Exhaust Ventilation (LEV) or powder weighing hood is fully operational. Calibrate the analytical balance.

Step 2: PPE Donning Put on nitrile gloves, a lab coat, an N95 respirator, and safety goggles.

Step 3: Thermal Equilibration (Critical Step) Retrieve the LOLA container from the 2-8 °C refrigerator[3]. Do not open immediately. Allow the sealed container to equilibrate to room temperature inside a desiccator. Opening a cold container exposes the hygroscopic powder to ambient humidity, leading to condensation and rapid degradation.

Step 4: Weighing and Transfer Using an anti-static spatula, weigh the required amount slowly to minimize dust formation[3]. Keep the container as close to the balance pan as possible to reduce the drop height of the powder.

Step 5: Reconstitution Dissolve the powder in your target aqueous buffer. LOLA is highly soluble in water.

Step 6: Storage Seal the primary container tightly. For long-term stability, backfill the headspace with an inert gas (like Argon or Nitrogen) before returning the container to the 2-8 °C refrigerator[3].

Spill Management & Disposal Plan

A self-validating safety system must account for operational failures, such as spills.

Step-by-Step Spill Response:

• Isolate the Area: Restrict access to the spill zone and ensure all personnel in the vicinity are wearing N95 respirators[2].

• Dust Suppression (No Dry Sweeping): Dry sweeping is strictly prohibited as it exacerbates aerosolization[3]. Lightly mist the spilled powder with water or cover it with damp absorbent paper to suppress dust[2].

• Collection: Use a non-sparking scoop to collect the damp material into a sealed, labeled hazardous waste container[2].

• Surface Decontamination: Wash the spill area thoroughly with soap and plenty of water[3].

Step-by-Step Disposal Plan:

• Drain Prohibition: Do not flush LOLA down municipal drains, as discharge into the environment must be avoided[2][3].

• Incineration Routing: Route the collected waste to a licensed facility. The standard disposal protocol involves dissolving or mixing the material with a combustible solvent and burning it in a regulated chemical incinerator equipped with an afterburner and scrubber[4].

Workflow Visualization

The following diagram maps the logical flow of handling and spill response, reinforcing the critical decision points in the operational protocol.

Workflow for the safe handling, spill response, and storage of L-Ornithine L-aspartate.

References

• Ornithine aspartate | C9H19N3O6 | CID 10220941 - PubChem - NIH (nih.gov) - 1

• L-Ornithine powder 3230-94-2 - Sigma-Aldrich (sigmaaldrich.com) - Link

• Chemical Safety Data Sheet MSDS / SDS - L-Ornithine L-aspartate salt - ChemicalBook (chemicalbook.com) - 2

• Matrix Scientific (matrixscientific.com) -4

• MSDS of L-Ornithine L-aspartate salt - Haihang Industry (haihangindustry.com) - 3

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